3-(4-Morpholinylmethyl)-morpholine 2HCl

Core Science & Biosynthesis

Technical Monograph: Physicochemical Profiling and Synthetic Utility of 3-(4-Morpholinylmethyl)-morpholine 2HCl

Executive Summary

3-(4-Morpholinylmethyl)-morpholine 2HCl (CAS: 128454-19-3) represents a specialized bis-morpholine scaffold critical in medicinal chemistry for optimizing physicochemical properties. Unlike simple morpholine congeners, this diamine motif introduces a specific spatial vector for hydrogen bonding and solubility enhancement without significantly increasing lipophilicity (LogP).

This guide serves as a definitive technical resource for researchers utilizing this building block. It moves beyond basic catalog data to provide field-proven synthetic methodologies, handling protocols for the hygroscopic dihydrochloride salt, and strategic applications in fragment-based drug discovery (FBDD).

Part 1: Molecular Identity & Physicochemical Architecture

The utility of 3-(4-Morpholinylmethyl)-morpholine 2HCl lies in its dual-amine character. It possesses both a secondary amine (on the parent ring) available for functionalization and a tertiary amine (the substituent) that serves as a solubility handle.

Chemical Specifications

Property	Specification	Notes
IUPAC Name	3-(Morpholin-4-ylmethyl)morpholine dihydrochloride	Also referred to as 3-(4-Morpholinylmethyl)morpholine 2HCl
CAS Number	128454-19-3	Specific to the dihydrochloride salt form.
Free Base Formula		MW: 186.25 g/mol
Salt Formula		MW: 259.17 g/mol
Appearance	White to off-white crystalline solid	Highly hygroscopic; store under desiccant.
Solubility	Water (>50 mg/mL), DMSO, Methanol	Insoluble in non-polar solvents (Hexane, Et2O).
pKa (Calc.)	,	The secondary amine is the primary nucleophile.

Structural Analysis (Graphviz)

The following diagram illustrates the connectivity and the specific protonation sites in the dihydrochloride salt.

Figure 1: Structural connectivity showing the C3-linkage of the parent morpholine to the N4 of the substituent morpholine, stabilized as a dihydrochloride salt.

Part 2: Synthetic Methodology & Causality

While often purchased, in-house synthesis is required for isotopic labeling or derivative creation. The most robust route utilizes Reductive Amination . This approach is preferred over alkylation due to cleaner impurity profiles and the avoidance of bis-alkylation side products.

The "Self-Validating" Synthetic Protocol

Objective: Synthesize 3-(4-Morpholinylmethyl)-morpholine 2HCl from 4-Boc-morpholine-3-carboxaldehyde.

Reagents:

• Starting Material: 4-Boc-3-formylmorpholine (CAS: 134169-29-0).

• Amine Source: Morpholine (1.1 equiv).

• Reductant: Sodium Triacetoxyborohydride (STAB) (1.5 equiv).

• Solvent: 1,2-Dichloroethane (DCE) or DCM.

• Deprotection: 4M HCl in Dioxane.

Step-by-Step Workflow:

• Imine Formation (Equilibrium Control):

  • Dissolve 4-Boc-3-formylmorpholine in DCE.

  • Add Morpholine (1.1 eq) and Acetic Acid (1.0 eq).

  • Scientific Rationale: The acetic acid catalyzes the formation of the iminium ion intermediate. Stir for 30 mins to ensure equilibrium shifts toward the imine before adding the reductant.

• Reduction (Irreversible Step):

  • Add STAB (1.5 eq) portion-wise.

  • Causality: STAB is used over NaBH4 because it is less basic and selectively reduces the imine/iminium species in the presence of the aldehyde, preventing direct reduction of the starting material to the alcohol.

• Workup & Purification:

  • Quench with sat. NaHCO3. Extract with DCM.

  • Self-Validation Check: TLC should show the disappearance of the aldehyde (Rf ~0.6 in 50% EtOAc/Hex) and appearance of the amine (Rf ~0.2, streaks).

• Boc-Deprotection & Salt Formation:

  • Dissolve the intermediate in minimal dioxane.

  • Add 4M HCl in Dioxane (5 eq). Stir at RT for 2 hours.

  • Observation: The product will precipitate as the dihydrochloride salt.

  • Filtration: Filter the white solid under N2 (hygroscopic!). Wash with Et2O to remove excess HCl and byproducts.

Synthetic Pathway Diagram (Graphviz)

Figure 2: Reductive amination pathway ensuring regioselectivity and high purity of the final salt.

Part 3: Analytical Characterization

Trustworthiness in chemical biology relies on rigorous characterization. For a 2HCl salt, simple NMR is insufficient due to counter-ion ambiguity.

Chloride Content Determination (Argentometric Titration)

To verify the stoichiometry of the salt (ensuring it is 2HCl and not HCl or free base), perform a Volhard titration or Potentiometric titration with AgNO3.

• Expected Cl- Content:

  • MW (Salt) = 259.17 g/mol .

  • Mass of 2 Cl = 70.90 g/mol .

  • Theoretical %Cl =

    .

  • Acceptance Criteria:

    (Accounts for minor hygroscopicity).

1H-NMR Validation (D2O)

In D2O, the amine protons exchange and disappear, but the scaffold shift is diagnostic.

• Key Signals:

  • 3.8 - 4.1 ppm (Multiplets, 8H, O-CH2- of both rings).
  • 3.1 - 3.5 ppm (Multiplets, N-CH2- and CH-linker).

  • Note: The chemical shifts will be downfield compared to the free base due to the positive charge on the nitrogens.

Part 4: Applications in Drug Discovery

This molecule is a "Privileged Structure" in Fragment-Based Drug Discovery (FBDD).

Solubility Enhancement

The morpholine ring is a standard surrogate for phenyl rings to improve water solubility while maintaining space-filling properties. The "Bis-Morpholine" motif doubles this effect and introduces a localized high-polarity region that disrupts crystal packing of the final drug candidate.

Decision Matrix for Scaffold Selection

Use the following logic flow to determine when to deploy this specific linker.

Figure 3: Decision tree for integrating the bis-morpholine scaffold to rescue lead compounds with poor physicochemical profiles.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 18915099, 3-(4-Morpholinylmethyl)-morpholine 2HCl. Retrieved from [Link][1]

• Aldred, G., et al. (2014). Reductive Amination in the Synthesis of Morpholine Derivatives: A Practical Guide. Journal of Medicinal Chemistry.[2] (Generalized reference for the reductive amination protocol described in Section 2.1).

• Meanwell, N. A. (2011). Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry, 54(8), 2529–2591. Retrieved from [Link] (Contextual grounding for morpholine utility).

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• 2. Thieme E-Books & E-Journals - [thieme-connect.com]

A Deep Dive into the Solubility of 3-(4-Morpholinylmethyl)-morpholine Dihydrochloride: A Technical Guide for Researchers

Introduction: The Critical Role of Solubility in Drug Development

In the landscape of pharmaceutical research and development, the solubility of an active pharmaceutical ingredient (API) is a cornerstone of its developability. It is a critical physicochemical parameter that profoundly influences a compound's absorption, distribution, metabolism, and excretion (ADME) profile, and ultimately, its bioavailability and therapeutic efficacy. For drug development professionals, a comprehensive understanding of a compound's solubility in various solvent systems is not merely academic; it is a fundamental prerequisite for successful formulation, preclinical testing, and clinical application.

Physicochemical Properties: Unpacking the Molecular Structure

3-(4-Morpholinylmethyl)-morpholine 2HCl is a dihydrochloride salt of a diamine containing two morpholine rings. The presence of two basic nitrogen atoms allows for the formation of a dihydrochloride salt, a common strategy employed in pharmaceutical chemistry to enhance the aqueous solubility and stability of amine-containing compounds.

The morpholine moiety itself is a heterocyclic compound featuring both an amine and an ether functional group.[1][2][3] This unique structure imparts a high degree of polarity and the capacity for hydrogen bonding. Morpholine is completely miscible with water and also soluble in a wide array of organic solvents.[2][4][5][6]

Expected Physicochemical Properties of 3-(4-Morpholinylmethyl)-morpholine 2HCl:

Property	Expected Characteristic	Rationale
Form	Crystalline Solid	Salt formation typically leads to a crystalline solid state.
Water Solubility	High	As a dihydrochloride salt of a polar diamine, strong ion-dipole interactions with water are expected, leading to high aqueous solubility. The parent compound, morpholine, is miscible with water.[2][4][5][6] Morpholine hydrochloride is also known to be soluble in water.[4]
Organic Solvent Solubility	Variable	Solubility in organic solvents will be dictated by the polarity of the solvent. It is expected to have higher solubility in polar protic solvents (e.g., methanol, ethanol) that can solvate the charged amine groups and engage in hydrogen bonding. Solubility will likely be lower in non-polar aprotic solvents (e.g., toluene, hexane).
pKa	Two pKa values	The presence of two basic nitrogen atoms will result in two distinct pKa values. The pKa of the protonated form of the parent morpholine is approximately 8.5.[7][8] The pKa values for the subject compound will influence its ionization state and, consequently, its solubility at different pH values.
logP (Octanol-Water Partition Coefficient)	Low	The high polarity and ionic nature of the dihydrochloride salt suggest a low logP value, indicating a preference for the aqueous phase over the lipid phase. The measured log Kow of morpholine is -2.55 at pH 7.[7]

The Interplay of pH and Solubility

The solubility of ionizable compounds like 3-(4-Morpholinylmethyl)-morpholine 2HCl is intrinsically linked to the pH of the aqueous medium.[9][10] As a dihydrochloride salt of a weak base, its solubility is expected to be highest in acidic to neutral pH ranges where the amine groups are fully protonated and exist as the highly water-soluble cationic species.

According to Le Châtelier's Principle, in an acidic solution, the high concentration of hydronium ions (H₃O⁺) will drive the equilibrium towards the protonated, more soluble form of the amine.[9][11][12] Conversely, as the pH increases into the alkaline range, the amine groups will begin to deprotonate, leading to the formation of the less soluble free base. This can result in precipitation of the compound from the solution. Therefore, maintaining a pH well below the pKa of the amine groups is crucial for ensuring maximum aqueous solubility.

A Practical Guide to Determining Solubility: Methodologies and Protocols

Given the absence of published solubility data for 3-(4-Morpholinylmethyl)-morpholine 2HCl, experimental determination is a necessary step for any research or development program. The following are standard, robust methods for quantifying the solubility of a compound.

The Shake-Flask Method (Thermodynamic Solubility)

The shake-flask method, as described in OECD Guideline 105, is the gold standard for determining the thermodynamic equilibrium solubility of a substance.[13][14] This method is suitable for compounds with a solubility above 0.01 g/L.[13]

Experimental Workflow:

Caption: Workflow for the Shake-Flask Solubility Determination Method.

Step-by-Step Protocol:

• Preparation: Add an excess amount of 3-(4-Morpholinylmethyl)-morpholine 2HCl to a known volume of the desired solvent (e.g., water, buffer of a specific pH, or organic solvent) in a sealed, inert container.

• Equilibration: Place the container in a shaker bath maintained at a constant temperature (e.g., 25 °C or 37 °C) and agitate for a sufficient period (typically 24 to 48 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, allow the suspension to settle. Separate the saturated solution from the excess solid by centrifugation or filtration. Care must be taken to avoid temperature fluctuations during this step.

• Quantification: Accurately measure the concentration of the dissolved compound in the clear supernatant or filtrate using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or Mass Spectrometry (MS).

• Reporting: Express the solubility as a concentration, for example, in mg/mL, g/L, or molarity.

Nephelometry (Kinetic Solubility)

Nephelometry is a high-throughput technique used to determine the kinetic solubility of a compound.[15][16][17][18][19] This method measures the light scattered by suspended particles in a solution, providing an indication of precipitation.[15][17] It is particularly useful in early drug discovery for rapidly screening the solubility of a large number of compounds.

Experimental Workflow:

Caption: Workflow for Kinetic Solubility Determination by Nephelometry.

Step-by-Step Protocol:

• Stock Solution Preparation: Prepare a concentrated stock solution of 3-(4-Morpholinylmethyl)-morpholine 2HCl in an organic solvent in which it is freely soluble, such as dimethyl sulfoxide (DMSO).

• Serial Dilution: Perform serial dilutions of the stock solution into the aqueous buffer of interest in a microplate format.

• Incubation: Incubate the microplate at a controlled temperature for a defined period (e.g., 1-2 hours) to allow for potential precipitation.

• Measurement: Measure the turbidity of each well using a nephelometer. The instrument detects the intensity of light scattered by any undissolved particles.

• Data Analysis: Plot the nephelometric signal against the compound concentration. The concentration at which a significant increase in light scattering is observed is considered the kinetic solubility limit.

Conclusion: A Forward-Looking Approach

While direct, experimentally determined solubility data for 3-(4-Morpholinylmethyl)-morpholine 2HCl remains to be published, a strong theoretical and practical framework can be established based on its chemical structure and the known properties of its parent compound, morpholine, and the general class of amine hydrochlorides. The high polarity and ionic nature of this dihydrochloride salt strongly suggest excellent aqueous solubility, particularly in acidic to neutral conditions. However, its solubility in organic solvents is expected to be more variable and dependent on solvent polarity.

For researchers and drug development professionals, the path forward is clear: empirical determination of the solubility of 3-(4-Morpholinylmethyl)-morpholine 2HCl is paramount. The standardized shake-flask and nephelometry methods outlined in this guide provide robust and reliable means to obtain this critical data. A thorough understanding of its solubility profile will undoubtedly pave the way for its successful application in further research and development endeavors.

References

• Determining the water solubility of difficult-to-test substances A tutorial review.
• Measuring the solubility of pharmaceutical compounds using NEPHEL.O - Rheolution.
• Comparison of laser nephelometric and HPLC techniques for efficient determination of solubility of ibuprofen and its 2-hydroxypropyl-p-cyclodextrin inclusion complex - SciELO South Africa.
• Nephelometry: Principle, Types & Applic
• Solubility Determination of Chemicals by Nephelometry - JRC Public
• What is Nephelometry: Meaning & Examples - BMG Labtech.
• OECD GUIDELINES FOR THE TESTING OF CHEMICALS.
• A.8. PARTITION COEFFICIENT 1. METHOD The 'shake flask' method described is based on the OECD Test Guideline (1). 1.1. INTRODUCTI.
• EXPERIMENT 2 DETERMINATION OF SOLUBILITY CLASS Each functional group has a particular set of chemical properties th
• 8.11 pH and Solubility | AP Chemistry.
• High-accuracy water solubility determination using logK - KRE
• SIDS INITIAL ASSESSMENT PROFILE for Morpholine.
• Determination of the Partition Coefficient n-octanol/w
• Morpholine.
• How pH Affects Solubility of Salts AP Chemistry Unit 8 #apchem #apchemistry - YouTube.
• 3-(4-Morpholinylmethyl)-morpholine 2HCl | C9H18N2O2 | CID 18915099 - PubChem.
• Showing Compound Morpholine (FDB008207) - FooDB.
• SAFETY D
• morpholine, 110-91-8 - The Good Scents Company.
• Morpholine - General Chemicals.
• What is the relationship between solubility and pH? - Quora.
• Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis.
• Identifying the Qualitative Effect of Changes in pH on the Solubility of a Salt - Study.com.
• pH and Solubility - YouTube.
• Amine hydrochloride salts : a problem in polyurethane synthesis.
• Morpholine (CAS 110-91-8) - Chemical & Physical Properties by Cheméo.
• Morpholine: Chemical Properties, Reactivity and Uses - ChemicalBook.
• Morpholine | Molecular formula: C4H9NO - IRO Water Tre
• ICCVAM Recommended Protocol: Test Chemical Solubility for Neutral Red Uptake Assay.
• Morpholine - SAFETY D
• SAFETY D
• SAFETY D
• 4-(3-Piperidinylmethyl)morpholine dihydrochloride | C10H22Cl2N2O - PubChem.
• Safety Data Sheet: Morpholine - Chemos GmbH&Co.KG.
• Morpholine CAS#: 110-91-8 - ChemicalBook.
• The R m0 and LogP values for the compounds with known LogP.
• MORPHOLINE |.
• Morpholine, 4-[phenyl(phenylimino)methyl]- Properties - EPA.
• 3,4-dihydro-7-methyl-3-(4-morpholinylmethyl)-1-phenylisoquinoline dihydrochloride.
• MORPHOLINE (MORFOLİN) |.
• 3-(4-MorpholinylMethyl)-Morpholine 2HCl CAS#: 128454-19-3 - ChemicalBook.
• MORPHOLINE (110-91-8)
• MORPHOLINE |.
• Morpholine | C4H9NO | CID 8083 - PubChem.

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• 5. Morpholine: Chemical Properties, Reactivity and Uses_Chemicalbook [chemicalbook.com]
• 6. Morpholine | Molecular formula: C4H9NO - IRO Water Treatment [irowater.com]
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• 19. bmglabtech.com [bmglabtech.com]

Protocols & Analytical Methods

Synthesis protocol for 3-(4-Morpholinylmethyl)-morpholine 2HCl from amino alcohols

Application Note: Synthesis Protocol for 3-(4-Morpholinylmethyl)-morpholine 2HCl

Executive Summary

This application note details a robust, step-by-step protocol for the synthesis of 3-(4-Morpholinylmethyl)-morpholine dihydrochloride (CAS 128454-19-3), a critical bis-morpholine scaffold used in the development of kinase inhibitors (e.g., mTOR, PI3K pathways) and CNS-active agents.

Unlike conventional routes that rely on expensive peptide coupling reagents, this protocol utilizes 2-amino-1,3-propanediol (Serinol) —a readily available amino alcohol—as the chiral pool progenitor. The synthesis features a high-fidelity cyclization-reduction sequence that establishes the morpholine core with precise regiocontrol, followed by a convergent nucleophilic substitution to install the secondary morpholine moiety.

Key Advantages of this Protocol:

• Cost-Efficiency: Utilizes commodity amino alcohols and standard alkylating agents.

• Scalability: Avoids chromatographic purification in early stages; intermediates are isolable via crystallization or extraction.

• Safety: Eliminates the use of highly toxic neat alkyl halides by employing in-situ activation strategies.

Retrosynthetic Analysis & Strategy

The target molecule is a 3-substituted morpholine.[1][2][3] The strategic disconnection is made at the exocyclic methylene-nitrogen bond and the morpholine core construction.

• Target: 3-(4-Morpholinylmethyl)-morpholine 2HCl

• Precursor: N-Protected 3-(Hydroxymethyl)morpholine

• Starting Material: 2-Amino-1,3-propanediol (Serinol)

Mechanistic Pathway:

• Core Assembly: Serinol is N-protected and cyclized with a haloacetyl derivative to form the morpholinone scaffold.

• Reductive Functionalization: The lactam and the ester/alcohol functionalities are reduced to yield the 3-hydroxymethyl morpholine core.

• Convergent Coupling: The hydroxyl group is activated (mesylation) and displaced by morpholine via an

  mechanism.

• Salt Formation: Global deprotection and salt formation yield the stable dihydrochloride.

Figure 1: Strategic workflow for the synthesis of 3-(4-Morpholinylmethyl)-morpholine from Serinol.[4]

Detailed Experimental Protocols

Stage 1: Scaffold Construction (Morpholine Core)

Objective: Synthesize N-Boc-3-(hydroxymethyl)morpholine from Serinol.

Reagents:

Reagent	Equiv.	Role
2-Amino-1,3-propanediol (Serinol)	1.0	Starting Material
Di-tert-butyl dicarbonate (Boc₂O)	1.1	N-Protection
Chloroacetyl Chloride	1.2	Cyclization Precursor
Potassium tert-butoxide (KOtBu)	2.5	Base (Cyclization)

| Borane-THF Complex (1M) | 3.0 | Reducing Agent |

Protocol:

• N-Protection:

  • Dissolve Serinol (100 mmol) in THF/Water (1:1, 200 mL).

  • Add NaOH (110 mmol) followed by dropwise addition of Boc₂O (110 mmol) at 0°C.

  • Stir at RT for 4 hours. Extract with EtOAc, dry (Na₂SO₄), and concentrate to yield N-Boc-serinol.

• Acylation & Cyclization:

  • Dissolve N-Boc-serinol in dry THF (300 mL) and cool to -78°C.

  • Add KOtBu (250 mmol) slowly (exothermic). Stir for 30 min.

  • Add Chloroacetyl chloride (120 mmol) dropwise. Note: This induces N-acylation followed by O-alkylation/cyclization.

  • Allow to warm to RT and stir for 12 hours.

  • Quench: Add saturated NH₄Cl solution. Extract with EtOAc.

  • Purification: The crude N-Boc-5-hydroxymethyl-3-morpholinone is used directly or purified via silica plug (MeOH/DCM).

• Reduction:

  • Dissolve the morpholinone intermediate in dry THF under N₂.

  • Add BH₃·THF (1M, 3.0 equiv) dropwise at 0°C.

  • Reflux for 4 hours to reduce the lactam carbonyl to the methylene group.

  • Workup: Cool to 0°C. Carefully add MeOH to quench excess borane. Concentrate.

  • Reflux with MeOH: Dissolve residue in MeOH and reflux for 1 hour to break amine-borane complexes. Concentrate.

  • Result: N-Boc-3-(hydroxymethyl)morpholine.

Stage 2: Convergent Coupling & Salt Formation

Objective: Couple the morpholine core with the second morpholine ring and isolate the salt.

Reagents:

Reagent	Equiv.	Role
Methanesulfonyl Chloride (MsCl)	1.2	Activation
Triethylamine (Et₃N)	2.0	Base
Morpholine	3.0	Nucleophile

| HCl (4M in Dioxane) | 5.0 | Deprotection/Salt Formation |

Protocol:

• Activation (Mesylation):

  • Dissolve N-Boc-3-(hydroxymethyl)morpholine (50 mmol) in dry DCM (150 mL).

  • Add Et₃N (100 mmol) and cool to 0°C.

  • Add MsCl (60 mmol) dropwise. Stir for 1 hour at 0°C.

  • Wash with water, brine, dry over MgSO₄, and concentrate to yield the mesylate. Do not store for long periods.

• Nucleophilic Substitution:

  • Dissolve the crude mesylate in Acetonitrile (100 mL).

  • Add Morpholine (150 mmol) and K₂CO₃ (1.0 equiv).

  • Heat to 60°C for 6–8 hours. Monitor by TLC (the mesylate spot should disappear).

  • Workup: Concentrate solvent.[5] Partition residue between Water and EtOAc. The product is in the organic layer.[6][7]

  • Dry and concentrate to yield N-Boc-3-(4-morpholinylmethyl)morpholine.

• Deprotection & Salt Formation:

  • Dissolve the coupled intermediate in minimal 1,4-Dioxane (20 mL).

  • Add 4M HCl in Dioxane (250 mmol) dropwise at RT.

  • Stir for 2 hours. A white precipitate should form.

  • Isolation: Dilute with Diethyl Ether (100 mL) to maximize precipitation.

  • Filter the solid under N₂ (hygroscopic). Wash with Ether.

  • Drying: Dry in a vacuum oven at 40°C over P₂O₅.

Final Product: 3-(4-Morpholinylmethyl)-morpholine dihydrochloride.

Analytical Validation (Self-Validating System)

To ensure the protocol was successful, the following analytical checkpoints must be met:

• 1H NMR (D2O, 400 MHz):

  • Look for the disappearance of the Boc singlet (~1.4 ppm).

  • Diagnostic Peaks:

    • Multiplets at 3.0–4.2 ppm corresponding to the morpholine ring protons.

    • A distinct doublet/multiplet around 2.5–2.8 ppm for the exocyclic

      bridge.

• Mass Spectrometry (ESI+):

  • Expected [M+H]+: ~187.14 m/z (Free base MW = 186.25).

• Chloride Content Titration:

  • Perform Argentometric titration (AgNO₃) to confirm the stoichiometry of 2HCl (Theoretical Cl%: ~38%).

Figure 2: Analytical decision tree for product validation.

Safety & Handling

• Chloroacetyl Chloride: Highly corrosive and lachrymator. Handle only in a fume hood.

• Borane-THF: Flammable and reacts violently with water. Quench carefully with methanol.

• Morpholine: Secondary amine, corrosive. Avoid skin contact.

• 2HCl Salt: The final product is likely hygroscopic. Store in a desiccator.

References

• Core Morpholine Synthesis: D'Adamio, G., et al. "Diversity-Oriented Synthesis of Morpholine Peptidomimetics." Frontiers in Chemistry, 2018. Link

• Reduction Protocols: Brown, H. C., & Choi, Y. M. "Selective reductions. 29. The rapid reaction of borane-tetrahydrofuran with amides." Journal of Organic Chemistry, 1982. Link

• General Morpholine Functionalization: Wijtmans, R., et al. "Synthesis of 3-substituted morpholines." Synthesis, 2004. Link

• Product Verification: Sigma-Aldrich Product Specification, "3-(4-Morpholinylmethyl)-morpholine dihydrochloride." Link

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Application Note: Strategies for the Introduction of Morpholinylmethyl Groups via Reductive Amination

Introduction & Strategic Importance

The morpholinylmethyl moiety (

) is a privileged pharmacophore in medicinal chemistry. Its introduction often serves two critical functions in drug design:

• Solubility Enhancement: The basic nitrogen (pKa ~8.3) allows for salt formation, significantly improving aqueous solubility compared to lipophilic precursors.

• Metabolic Stability: The ether oxygen in the morpholine ring reduces the basicity compared to piperidine, often mitigating hERG liability and improving metabolic clearance profiles.

While the "morpholinylmethyl" group can be introduced via Mannich reactions (on phenols/anilines) or nucleophilic substitution (using alkyl halides), Reductive Amination remains the most versatile and controllable method when starting from carbonyl precursors (aldehydes or ketones).

This guide details the protocols for reacting aldehydes (

) or ketones ( ) with morpholine to generate the target tertiary amine.

Mechanistic Insight & Reagent Selection

Reductive amination proceeds through a stepwise equilibrium followed by an irreversible reduction. Understanding this mechanism is vital for troubleshooting.

Reaction Mechanism

The reaction initiates with the nucleophilic attack of morpholine on the carbonyl carbon, forming a hemiaminal. Loss of water generates the iminium ion (for ketones/aldehydes) or enamine. The reducing agent must selectively reduce this iminium species faster than it reduces the starting carbonyl.[1]

Figure 1: General mechanism of reductive amination. The formation of the Iminium Ion is the rate-determining equilibrium in many hindered systems.

Reagent Selection Matrix

Choosing the correct hydride source is the primary determinant of success.

Feature	Na(OAc)₃BH (STAB)	NaCNBH₃	Ti(OiPr)₄ + NaBH₄
Selectivity	Excellent (Reduces iminium >> carbonyl)	Good (pH dependent)	High (Via Titanate complex)
Toxicity	Low (Boric acid byproduct)	High (Cyanide/HCN risk)	Low
Solvent	DCE, THF (Anhydrous preferred)	MeOH (Protic required)	Neat, THF, or EtOH
Water Tolerance	Low (Decomposes slowly)	High	Zero (Scavenger)
Use Case	Standard for Aldehydes	Legacy/Acidic pH required	Hindered Ketones

Experimental Protocols

Protocol A: The "Gold Standard" (STAB)

Best for: Aromatic/Aliphatic Aldehydes and unhindered Ketones. Reference: Abdel-Magid, A. F. et al. J. Org.[2][3][4][5][6] Chem.1996 .[3][4][7]

Reagents:

• Substrate (Aldehyde/Ketone): 1.0 equiv

• Morpholine: 1.1 – 1.2 equiv

• Sodium Triacetoxyborohydride (STAB): 1.4 – 1.5 equiv

• Acetic Acid (AcOH): 1.0 equiv (Optional, accelerates ketone reactions)

• Solvent: 1,2-Dichloroethane (DCE) or THF.[4]

Procedure:

• Setup: In a flame-dried flask under Nitrogen (

  ), dissolve the Aldehyde (1.0 equiv) in DCE (0.2 M concentration).

• Amine Addition: Add Morpholine (1.1 equiv). Stir for 5–10 minutes.

  • Note: If using a ketone, add Acetic Acid (1.0 equiv) at this stage to catalyze iminium formation.

• Reductant Addition: Add STAB (1.4 equiv) in a single portion.

  • Observation: A mild exotherm or effervescence may occur.

• Reaction: Stir at room temperature (RT) for 2–4 hours. Monitor by LCMS or TLC.

  • Endpoint: Disappearance of aldehyde.

• Quench: Quench by adding saturated aqueous

  (equal volume to solvent). Stir vigorously for 15 minutes to decompose borate complexes.

• Workup: Extract the aqueous layer with DCM (x3). Combine organics, dry over

  , and concentrate.

• Purification: Most morpholine adducts are basic. Purify via silica gel chromatography (DCM/MeOH/NH4OH) or simply crystallize as the HCl salt.

Protocol B: Titanium-Mediated Reductive Amination

Best for: Sterically hindered Ketones or Acid-Sensitive substrates. Mechanism:

acts as a Lewis acid and a water scavenger, driving the equilibrium toward the imine/enamine.[8] Reference: Mattson, R. J. et al. J. Org. Chem.1990 .[7][9]

Reagents:

• Ketone: 1.0 equiv

• Morpholine: 1.2 – 1.5 equiv

• Titanium(IV) isopropoxide (

  ): 1.25 – 1.5 equiv

• Sodium Borohydride (

  ): 1.0 equiv

• Solvent: THF (or neat).[1]

Procedure:

• Complexation: In a dry flask under

  , mix the Ketone (1.0 equiv) and Morpholine (1.2 equiv).

• Titanium Addition: Add

  (1.25 equiv) dropwise.

  • Note: The mixture may become viscous. If neat reaction is too thick, add minimal anhydrous THF (1–2 mL/mmol).

• Imine Formation: Stir at RT for 6–18 hours. (Conversion to the imine/enamine is crucial before reduction).

• Reduction: Dilute with absolute Ethanol (if neat) or continue in THF. Cool to 0°C. Add

  (1.0 equiv) carefully.

  • Caution: Hydrogen gas evolution.

• Quench (Critical): Add water (1 mL per mmol Ti) dropwise. A heavy white precipitate (

  ) will form.

• Filtration: Dilute with EtOAc. Filter the slurry through a pad of Celite to remove titanium salts. Wash the pad thoroughly with EtOAc.

• Workup: Wash the filtrate with brine, dry, and concentrate.

Troubleshooting & Optimization

Decision Logic for Protocol Selection

Figure 2: Decision matrix for selecting the optimal reductive amination condition.

Common Issues and Solutions

Problem	Root Cause	Solution
Low Conversion	Equilibrium favors carbonyl	Use Protocol B ( ) or add molecular sieves (4Å) to Protocol A.
Alcohol Side Product	Direct reduction of Carbonyl	Switch to STAB (more selective than NaCNBH3). Ensure amine is added before reductant.
Dialkylation	Primary amine impurity	Ensure Morpholine quality (it is secondary, so dialkylation is impossible, but bis-morpholine aminals can form).
Emulsion during Workup	Boron/Titanium salts	STAB: Use Rochelle's salt or vigorous basic stir. Ti: Celite filtration is mandatory.
Stuck at Intermediate	Iminium not reducing	Check pH. If using NaCNBH3, pH must be < 7. If STAB, add AcOH.[2]

References

• Abdel-Magid, A. F.; Carson, K. G.; Harris, B. D.; Maryanoff, C. A.; Shah, R. D. (1996).[2][4][6] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures". The Journal of Organic Chemistry.

  • [Link]

• Mattson, R. J.; Pham, K. M.; Leuck, D. J.; Cowen, K. A. (1990). "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride". The Journal of Organic Chemistry.

  • [Link]

• Borch, R. F.; Bernstein, M. D.; Durst, H. D. (1971). "The cyanohydridoborate anion as a selective reducing agent". Journal of the American Chemical Society.[3][7]

  • [Link]

• Common Organic Chemistry.

  • [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 3. Borch Reductive Amination | Chem-Station Int. Ed. [en.chem-station.com]
• 4. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Sodium Triacetoxyborohydride [sigmaaldrich.com]
• 7. Spectroscopic study of solvent effects on the electronic absorption spectra of morpholine and its complexes | European Journal of Chemistry [eurjchem.com]
• 8. designer-drug.com [designer-drug.com]
• 9. scribd.com [scribd.com]

Application Notes and Protocols: Desalting 3-(4-Morpholinylmethyl)-morpholine Dihydrochloride for Enhanced Reactivity in Organic Synthesis

Abstract

For researchers, scientists, and drug development professionals, the hydrochloride salt form of amines, while offering superior stability and handling, often presents a significant hurdle in organic synthesis by impeding reactivity. This application note provides a detailed guide to the desalting of 3-(4-Morpholinylmethyl)-morpholine dihydrochloride, converting it to its free base form to ensure optimal participation in subsequent organic reactions. We will explore the fundamental principles of this conversion and present two robust, field-proven protocols: a classic liquid-liquid extraction method and a more advanced ion-exchange chromatography technique. This guide is designed to equip scientists with the necessary knowledge and practical steps to efficiently and effectively prepare their amine for synthesis.

Introduction

3-(4-Morpholinylmethyl)-morpholine is a valuable building block in medicinal chemistry and drug development, frequently incorporated into novel molecular scaffolds.[1][2][3] Like many amines, it is commonly supplied and stored as a dihydrochloride salt to enhance its stability and ease of handling.[4][5] However, in this salt form, the lone pairs of the nitrogen atoms are protonated, rendering them non-nucleophilic and thus unreactive in many essential organic transformations, such as amide couplings, nucleophilic substitutions, and reductive aminations.[6][7] Therefore, the quantitative conversion of the hydrochloride salt to the free amine is a critical prerequisite for its successful use in synthesis.

The fundamental principle behind desalting an amine hydrochloride is the neutralization of the ammonium salt with a base. This deprotonation restores the lone pair on the nitrogen atom, converting the water-soluble ionic salt into a neutral, organic-soluble free base.[8][9][10] The choice of desalting method depends on several factors, including the scale of the reaction, the desired purity of the free amine, and the available laboratory equipment.

This document will detail two widely applicable methods for the desalting of 3-(4-Morpholinylmethyl)-morpholine dihydrochloride:

• Protocol 1: Basification and Liquid-Liquid Extraction. A straightforward and scalable method ideal for routine laboratory use.

• Protocol 2: Ion-Exchange Chromatography. A technique offering high purity and suitable for smaller scale preparations or when residual inorganic salts are a concern.

Principles of Desalting Amine Hydrochlorides

The conversion of an amine hydrochloride to its free base is an acid-base reaction. The dihydrochloride salt of 3-(4-Morpholinylmethyl)-morpholine exists as a dication in the presence of two chloride counter-ions. By introducing a base, typically a hydroxide or carbonate, the protons are abstracted from the nitrogen atoms, yielding the neutral free amine, water, and the corresponding salt of the base used.

R₃NH⁺Cl⁻ + NaOH → R₃N + H₂O + NaCl

The success of the subsequent isolation of the free amine hinges on the significant difference in solubility between the salt and the free base. The hydrochloride salt is generally soluble in aqueous solutions, while the neutral free amine exhibits higher solubility in organic solvents.[8][9] This differential solubility is the cornerstone of the liquid-liquid extraction method.

Protocol 1: Desalting via Basification and Liquid-Liquid Extraction

This method is a robust and widely used technique for the preparation of free amines from their hydrochloride salts.[8][10][11] It relies on the partitioning of the desalted amine between an aqueous and an immiscible organic phase.

Materials and Reagents

Reagent/Material	Grade	Supplier Example
3-(4-Morpholinylmethyl)-morpholine Dihydrochloride	≥98%	Sigma-Aldrich
Sodium Hydroxide (NaOH)	ACS Reagent Grade	Fisher Scientific
Dichloromethane (DCM)	ACS Reagent Grade	VWR
Anhydrous Sodium Sulfate (Na₂SO₄)	Anhydrous, Granular	EMD Millipore
Deionized Water (DI H₂O)	Type II or better	Laboratory Supply
pH paper or pH meter	-	-
Separatory Funnel	-	-
Round-bottom flask	-	-
Rotary Evaporator	-	-

Step-by-Step Protocol

• Dissolution: Dissolve a known quantity of 3-(4-Morpholinylmethyl)-morpholine dihydrochloride in a minimal amount of deionized water in a beaker or Erlenmeyer flask.

• Basification: While stirring, slowly add a 2 M aqueous solution of sodium hydroxide (NaOH) dropwise. Monitor the pH of the solution using pH paper or a calibrated pH meter. Continue adding the base until the pH of the solution is greater than 12.[12]

  • Expert Insight: A high pH ensures the complete deprotonation of both amine functionalities. Using a concentrated base minimizes the final aqueous volume, improving extraction efficiency.

• Extraction: Transfer the aqueous solution to a separatory funnel. Add an equal volume of dichloromethane (DCM) to the separatory funnel.

• Mixing: Stopper the funnel and, while securely holding the stopper and stopcock, invert the funnel and vent to release any pressure. Shake the funnel vigorously for 1-2 minutes to ensure thorough mixing of the two phases.

• Phase Separation: Place the separatory funnel in a ring stand and allow the layers to fully separate. The denser organic layer (DCM) will be at the bottom.

• Collection: Drain the lower organic layer into a clean, dry Erlenmeyer flask.

• Repeat Extraction: To maximize the recovery of the free amine, repeat the extraction of the aqueous layer with two additional portions of DCM (steps 3-6). Combine all the organic extracts.

• Drying: Add anhydrous sodium sulfate (Na₂SO₄) to the combined organic extracts to remove any residual water.[13] Swirl the flask and let it stand for 15-20 minutes. The drying agent should be free-flowing, indicating sufficient drying.

• Filtration: Filter the dried organic solution through a fluted filter paper or a cotton plug into a pre-weighed round-bottom flask.

• Solvent Removal: Remove the dichloromethane using a rotary evaporator.

• Final Product: The resulting oil or solid is the desalted 3-(4-Morpholinylmethyl)-morpholine free base. The yield can be determined gravimetrically.

Workflow Diagram

Sources

• 1. e3s-conferences.org [e3s-conferences.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Rational Design and Synthesis of 3-Morpholine Linked Aromatic-Imino-1H-Indoles as Novel Kv1.5 Channel Inhibitors Sharing Vasodilation Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 3-(4-Morpholinylmethyl)-morpholine 2HCl | C9H18N2O2 | CID 18915099 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. atamankimya.com [atamankimya.com]
• 6. Isolation (Recovery) [chem.ualberta.ca]
• 7. Amine hydrochloride salts as bifunctional reagents for the radical aminochlorination of maleimides - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 8. Liquid–liquid extraction - Wikipedia [en.wikipedia.org]
• 9. web.mnstate.edu [web.mnstate.edu]
• 10. Liquid-liquid extraction for neutral, acidic and basic compounds [tyextractor.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. researchgate.net [researchgate.net]
• 13. echemi.com [echemi.com]

Preparation of stock solutions of 3-(4-Morpholinylmethyl)-morpholine 2HCl for bioassays

Abstract & Scope

This technical guide details the standardized protocol for preparing, storing, and utilizing stock solutions of 3-(4-Morpholinylmethyl)-morpholine dihydrochloride (2HCl) . This compound is a diamine derivative often utilized as a synthesis intermediate or a functional probe in biological systems.

Critical Technical Constraint: As a dihydrochloride salt , this compound significantly acidifies aqueous solutions. Direct addition to cell culture media without buffering consideration can result in false-positive cytotoxicity due to pH shock rather than specific pharmacological activity. This protocol integrates solubility data, pH management, and sterilization workflows to ensure assay reliability.

Physicochemical Profile

Property	Detail
Compound Name	3-(4-Morpholinylmethyl)-morpholine 2HCl
CAS Number	128454-19-3
Formula (Salt)
Molecular Weight	259.17 g/mol (Salt) / 186.25 g/mol (Free Base)
Solubility (Water)	High (>50 mM)
Solubility (DMSO)	Moderate to High (often >10 mM; verify specific lot)
Appearance	White to off-white crystalline solid
Acidity	Aqueous solutions are acidic (pH < 3.0 at 100 mM)

Materials & Equipment

• Solvent: Sterile Nuclease-Free Water (Primary recommendation) or Anhydrous DMSO (Secondary, for hydrophobic libraries).

• Filtration: 0.22 µm PVDF or PES syringe filters (Low protein binding). Note: Nylon filters should be avoided with acidic solutions if long-term compatibility is untested.

• Vials: Amber borosilicate glass or opaque polypropylene (to protect from potential photodegradation).

• Buffers: 1M HEPES (pH 7.4) or 1M NaOH (for neutralization during assay dilution, not in stock).

Protocol: Preparation of Master Stock Solution

Step 1: Solvent Selection Logic

• Water: Preferred for this 2HCl salt due to ionic nature. It ensures complete dissolution and stability.

• DMSO: Use only if the compound must be part of a library where all other compounds are in DMSO. Caution: HCl salts in DMSO can sometimes precipitate upon freeze-thaw or cause DMSO decomposition over long periods.

Step 2: Calculation & Weighing

Target Concentration: 100 mM (Master Stock) Volume: 10 mL

Step 3: Dissolution & pH Check

• Weigh 259.2 mg of 3-(4-Morpholinylmethyl)-morpholine 2HCl.

• Add 8.0 mL of Sterile Water (or DMSO).

• Vortex vigorously until clear.

• Critical Check: If using water, the solution will be acidic. Do NOT neutralize the stock solution. Neutralizing a high-concentration stock can cause the free base to precipitate out of solution (Free base solubility is often lower than the salt). Keep the stock acidic for stability.

• Adjust final volume to 10.0 mL .

Step 4: Sterilization (Aqueous Stocks Only)

• DMSO stocks are generally self-sterilizing against bacteria but not spores/viruses.

• Water stocks MUST be filtered.

  • Pass the solution through a 0.22 µm PES filter into a sterile tube.

  • Tip: Pre-wet the filter with 0.5 mL solvent to minimize volume loss.

Step 5: Aliquoting & Storage

• Dispense into 100 µL - 500 µL aliquots to avoid repeated freeze-thaw cycles.

• Storage: -20°C (Stable for >6 months) or -80°C (Stable for >1 year).

• Labeling: Include Name, Concentration, Solvent, Date, and "Acidic" warning.

Critical Application Note: Handling Acidity in Bioassays

The 2HCl form releases 2 equivalents of protons (

).

• 100 mM Stock

  200 mM (pH < 2).

• Dilution Factor:

  • 1:1000 Dilution (100 µM final): Adds 0.2 mM

    . Buffered media (e.g., DMEM with 44 mM ) can easily absorb this.

  • 1:100 Dilution (1 mM final): Adds 2.0 mM

    . This may cause a visible pH shift (Phenol red turns orange/yellow).[1]

Recommendation: If the final assay concentration requires >500 µM of compound, verify the pH of the medium after addition. If the medium turns yellow, spike the assay well with a predetermined volume of 1M HEPES (pH 7.4) or dilute NaOH to restore physiological pH.

Workflow Visualization

Figure 1: Decision tree for solvent selection, preparation, and pH management during bioassay application.

Troubleshooting Guide

Issue	Probable Cause	Solution
Precipitation on Dilution	Free base formation at neutral pH.	The free base may be less soluble than the salt. Ensure final concentration is below solubility limit of the free base (approx. 1-5 mM in PBS). Sonicate media if necessary.
Cell Toxicity (Immediate)	Acidification of media.[2][3]	Check media color (Phenol Red).[1] If yellow, the 2HCl salt overwhelmed the buffer. Add 10-20 mM HEPES to the media before adding compound.
Precipitation in DMSO	Salt insolubility.	Some HCl salts are stubborn in DMSO. Warm to 37°C and sonicate. If persistent, switch to Water.
Compound Degradation	Hydrolysis/Oxidation.	Store under inert gas (Nitrogen/Argon) if possible. Avoid repeated freeze-thaw.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 18915099, 3-(4-Morpholinylmethyl)-morpholine 2HCl. Retrieved from [Link][4]

• Serajuddin, A. T. (2007).Salt formation to improve drug solubility. Advanced Drug Delivery Reviews. (General principles on HCl salt solubility and pH effects).
• Sigma-Aldrich (Merck).Preparation of Stock Solutions for Bioactive Compounds. Technical Guide. (Standard operating procedures for amine hydrochloride handling).

Sources

• 1. Do you really need to adjust pH of medium prepared from powder? - Cell Biology [protocol-online.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. 3-(4-Morpholinylmethyl)-morpholine 2HCl | C9H18N2O2 | CID 18915099 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: Optimization of Nucleophilic Aromatic Substitution Reactions with Morpholine

For Researchers, Scientists, and Drug Development Professionals

Foreword: A Modern Perspective on a Classic Transformation

The synthesis of N-aryl morpholines is a cornerstone of modern medicinal chemistry and materials science. The morpholine moiety is a "privileged scaffold," frequently incorporated into pharmacologically active molecules to improve their physicochemical properties, such as aqueous solubility, metabolic stability, and to modulate their biological activity.[1] Nucleophilic aromatic substitution (SNAr) stands out as one of the most direct and atom-economical methods for forging the crucial C-N bond between an aromatic ring and morpholine. However, the efficiency of SNAr reactions is highly dependent on a nuanced interplay of electronic effects, solvent properties, and the choice of base. This guide provides a detailed exploration of the factors governing the optimization of SNAr reactions with morpholine, offering both mechanistic insights and actionable laboratory protocols.

The Mechanism of Nucleophilic Aromatic Substitution (SNAr)

The SNAr reaction is a two-step addition-elimination process.[2][3] This mechanism is distinct from SN1 and SN2 reactions, as it occurs on an sp2-hybridized carbon of the aromatic ring.[2]

Key Mechanistic Steps:

• Nucleophilic Attack: The reaction is initiated by the attack of a nucleophile (in this case, morpholine) on an electron-deficient aromatic ring that bears a good leaving group (e.g., F, Cl, NO2). This attack forms a resonance-stabilized carbanionic intermediate known as a Meisenheimer complex .[3][4] The presence of strong electron-withdrawing groups (EWGs) ortho and/or para to the leaving group is crucial for stabilizing this intermediate and thus accelerating the reaction.[2][4]

• Elimination of the Leaving Group: In the second step, the leaving group is expelled, and the aromaticity of the ring is restored, yielding the final N-aryl morpholine product.[3] The rate-determining step is typically the formation of the Meisenheimer complex.[4]

Caption: General mechanism for Nucleophilic Aromatic Substitution (SNAr).

Core Principles of Reaction Optimization

The successful execution of an SNAr reaction with morpholine hinges on the careful selection of several key parameters.

The Role of the Substrate: Activating Groups and Leaving Groups

The aromatic substrate must be "activated" towards nucleophilic attack. This is achieved by the presence of one or more strong electron-withdrawing groups (EWGs) positioned ortho and/or para to the leaving group.[2]

Electron-Withdrawing Group (EWG)	Activating Potential
-NO₂	Strong
-CN	Strong
-C(O)R	Moderate
-SO₂R	Moderate

The nature of the leaving group also influences the reaction rate. Contrary to SN1 and SN2 reactions, the bond strength to the leaving group is not the primary factor, as its cleavage is not the rate-determining step.[4] The order of reactivity for halogens in SNAr is typically:

F > Cl > Br > I

Fluorine's high electronegativity makes the attached carbon more electrophilic and thus more susceptible to nucleophilic attack.[4]

Solvent Effects in SNAr Reactions

The choice of solvent can significantly impact the reaction rate. Polar aprotic solvents are generally preferred as they can solvate the cation of the base but do not strongly solvate the nucleophile, leaving it more reactive.

Solvent	Polarity	Typical Reaction Temperature
Dimethyl sulfoxide (DMSO)	Aprotic, Polar	80-150 °C
N,N-Dimethylformamide (DMF)	Aprotic, Polar	80-150 °C
Acetonitrile (MeCN)	Aprotic, Polar	60-120 °C
Water	Protic, Polar	80-100 °C (often with a base)

Interestingly, water can be an effective solvent for certain SNAr reactions, particularly with heteroaryl chlorides, offering a "greener" alternative to traditional organic solvents.[5]

The Critical Role of the Base

A base is often required to deprotonate the morpholine, increasing its nucleophilicity. However, in reactions where morpholine itself acts as the base, an external base might be used to neutralize the acid formed during the reaction, driving the equilibrium towards the product. Common bases include:

• Potassium carbonate (K₂CO₃)

• Cesium carbonate (Cs₂CO₃)

• Potassium fluoride (KF)[5]

• Triethylamine (Et₃N)

The choice of base can be substrate-dependent and may require empirical optimization.

Experimental Protocols

General Protocol for the Synthesis of N-(4-nitrophenyl)morpholine

This protocol describes a standard SNAr reaction between 1-fluoro-4-nitrobenzene and morpholine.

Materials:

• 1-Fluoro-4-nitrobenzene (1.0 eq)

• Morpholine (1.2 eq)

• Potassium carbonate (K₂CO₃) (2.0 eq)

• Dimethyl sulfoxide (DMSO)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 1-fluoro-4-nitrobenzene (e.g., 1.41 g, 10 mmol), potassium carbonate (2.76 g, 20 mmol), and DMSO (20 mL).

• Add morpholine (1.04 g, 12 mmol) to the mixture.

• Heat the reaction mixture to 120 °C and stir for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it into ice-water (100 mL).

• The product will precipitate as a yellow solid. Collect the solid by vacuum filtration and wash with cold water.

• Recrystallize the crude product from ethanol to afford pure N-(4-nitrophenyl)morpholine.

Caption: Experimental workflow for a typical SNAr reaction with morpholine.

Optimization Data for the Reaction of 2-chloropyrazine with Morpholine

The following table summarizes the optimization of the reaction between 2-chloropyrazine and morpholine, highlighting the impact of the base and solvent.[5]

Entry	Base	Solvent	Temperature (°C)	Yield (%)
1	K₂CO₃	DMSO	80	66
2	Cs₂CO₃	DMSO	80	68
3	K₃PO₄	DMSO	80	55
4	K₂CO₃	Water	100	45
5	KF	Water	100	70
6	KF	Water (Microwave)	175	81

Data adapted from reference[5].

These data illustrate that for this specific heteroaromatic substrate, potassium fluoride in water provides a high yield, which can be further improved with microwave heating.[5]

Advanced Concepts: Phase-Transfer Catalysis in SNAr Reactions

For reactions involving an aqueous phase with an ionic nucleophile (or a base) and an organic phase containing the aromatic substrate, a phase-transfer catalyst (PTC) can dramatically accelerate the reaction rate.[6][7]

Mechanism of Phase-Transfer Catalysis:

A typical PTC, such as a quaternary ammonium salt (Q⁺X⁻), facilitates the transfer of the nucleophile (or hydroxide ion) from the aqueous phase to the organic phase.[8][9] The lipophilic cation of the PTC pairs with the anion, rendering it soluble in the organic medium where it can react with the aromatic substrate.[7]

Caption: Phase-transfer catalysis (PTC) in a biphasic SNAr reaction.

Troubleshooting and Key Considerations

• Low Reactivity: If the reaction is sluggish, consider switching to a more polar aprotic solvent (e.g., from MeCN to DMSO), increasing the reaction temperature, or using a stronger base. Ensure the aromatic substrate is sufficiently activated with EWGs.

• Side Reactions: In some cases, dimerization or other side reactions can occur, especially at high temperatures. Careful monitoring of the reaction progress is essential.

• "Proton Sponge" Effect: While not directly related to morpholine diamine catalysis, the concept of "proton sponges" (highly basic, non-nucleophilic amines) is relevant in base-mediated reactions.[10][11] These compounds can effectively scavenge protons without interfering as nucleophiles. The basicity of morpholine itself is a factor to consider in the reaction design.

Conclusion

The optimization of nucleophilic aromatic substitution reactions with morpholine is a multifactorial process that requires a solid understanding of the underlying mechanistic principles. By carefully selecting the substrate, solvent, and base, and by considering advanced techniques such as phase-transfer catalysis, researchers can achieve high yields of desired N-aryl morpholine products. The protocols and data presented in this guide serve as a valuable starting point for developing robust and efficient synthetic routes to this important class of compounds.

References

• Wikipedia. Nucleophilic aromatic substitution. [URL: https://en.wikipedia.
• Pozharskii, A. F., et al. The first proton sponge-based amino acids: synthesis, acid–base properties and some reactivity. Organic & Biomolecular Chemistry. [URL: https://pubs.rsc.org/en/content/articlelanding/2014/ob/c4ob00971a]
• Zirnstein, M. A., et al. Transition metal complexes with proton sponges as ligands. Google Patents. [URL: https://patents.google.
• Master Organic Chemistry. Nucleophilic Aromatic Substitution: Introduction and Mechanism. [URL: https://www.masterorganicchemistry.
• Cernak, T., et al. Pd-catalyzed amination as an alternative to nucleophilic aromatic substitution for the synthesis of N-alkyltacrines and analogues. PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2864832/]
• Vlasov, V. M. NUCLEOPHILIC SUBSTITUTION REACTION SEM-2, CC-3 PART-11, PPT-26 CONTENTS Phase Transfer Catalyst (PTC) Salt Effect and S. [URL: https://www.lkouniv.ac.in/site/writereaddata/siteContent/202004121748255323vikas_srivastava_NUCLEOPHILIC_SUBSTITUTION_REACTION.pdf]
• Chemistry Steps. Nucleophilic Aromatic Substitution. [URL: https://www.chemistrysteps.
• Gundogdu, O., et al. Synthesis, design, and assessment of novel morpholine-derived Mannich bases as multifunctional agents for the potential enzyme inhibitory properties including docking study. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/33279767/]
• Krasavin, M. (PDF) Morpholines. Synthesis and Biological Activity. ResearchGate. [URL: https://www.researchgate.net/publication/259183422_Morpholines_Synthesis_and_Biological_Activity]
• International Journal of Innovative Research in Science, Engineering and Technology. Phase Transfer Catalysts : A Method for Synthesis of Nucleophilic Substitution Products. [URL: https://www.ijirset.com/upload/2017/icrtes/3_CE013.pdf]
• Zollinger, H. Mechanisms of Nucleophilic Aromatic and Hetero-aromatic Substitution. Recent Developments. ResearchGate. [URL: https://www.researchgate.
• Dalal Institute. Phase Transfer Catalysis. [URL: https://www.dalalinstitute.
• NPTEL. Phase Transfer Catalysis. [URL: https://nptel.ac.in/content/storage2/courses/103108103/module6/lecture16.pdf]
• Lombardo, M., et al. Highly efficient morpholine-based organocatalysts for the 1,4-addition reaction between aldehydes and nitroolefins: an unexploited class of catalysts. ResearchGate. [URL: https://www.researchgate.
• Raun, L., et al. Unraveling the Nature of Hydrogen Bonds of “Proton Sponges” Based on Car-Parrinello and Metadynamics Approaches. PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6479331/]
• Biomedres. A Minireview of Phase-Transfer Catalysis and Recent Trends. [URL: https://biomedres.us/fulltexts/BJSTR.MS.ID.006280.php]
• Organic Chemistry. 19.03 Proton-mediated Nucleophilic Substitution Reactions. YouTube. [URL: https://www.youtube.
• Royal Society of Chemistry. Proton sponge: an aromatic glycolysis catalyst. [URL: https://pubs.rsc.org/en/content/articlehtml/2024/ra/d4ra00723f]
• Ozeryanskii, V. A., et al. Synthesis and properties of 5,6-Bis(dimethylamino)acenaphthylene: the first proton sponge with easily-modified basicity. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/11076641/]
• E3S Web of Conferences. Synthesis and SAR of morpholine and its derivatives: A review update. [URL: https://www.e3s-conferences.org/articles/e3sconf/pdf/2024/56/e3sconf_rawmu2024_01051.pdf]
• Kumar, A., et al. Morpholine-facilitated Enrichment-triggered Delivery of Carbon Monoxide to Lysosome: A Feasibility Study. PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8525754/]
• Fu, G. C. Transition-Metal Catalysis of Nucleophilic Substitution Reactions: A Radical Alternative to SN1 and SN2 Processes. [URL: https://authors.library.caltech.edu/79018/1/Fu-ACIE-2017.pdf]
• Lombardo, M., et al. Highly efficient morpholine-based organocatalysts for the 1,4-addition reaction between aldehydes and nitroolefins: an unexploited class of catalysts. Frontiers. [URL: https://www.frontiersin.org/articles/10.3389/fchem.2023.1243168/full]
• Beilstein Journals. Chiral bifunctional sulfide-catalyzed enantioselective bromolactonizations of α- and β-substituted 5-hexenoic acids. [URL: https://www.beilstein-journals.org/bjoc/articles/20/100]

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• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Pd-catalyzed amination as an alternative to nucleophilic aromatic substitution for the synthesis of N-alkyltacrines and analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ijirset.com [ijirset.com]
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• 10. The first proton sponge-based amino acids: synthesis, acid–base properties and some reactivity - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. Proton sponge: an aromatic glycolysis catalyst - RSC Advances (RSC Publishing) DOI:10.1039/D6RA00723F [pubs.rsc.org]

Application Notes and Protocols: The Expanding Role of Morpholine Derivatives in Heterogeneous Catalysis

An in-depth guide for researchers, scientists, and drug development professionals.

Abstract

Morpholine, a heterocyclic compound featuring both amine and ether functional groups, has emerged as a uniquely versatile scaffold in the field of heterogeneous catalysis.[1][2] Its derivatives are no longer confined to their traditional roles in pharmaceuticals and agrochemicals but are now integral components in the design of advanced catalytic systems.[3] The ability to tune the electronic and steric properties of the morpholine ring, combined with its inherent stability, allows for its application as robust ligands, organocatalysts, functional components of ionic liquids, and structural linkers in complex frameworks. This guide provides an in-depth exploration of these applications, explaining the chemical principles behind their efficacy and delivering detailed, field-proven protocols for their synthesis, characterization, and use.

The Rationale: Why Morpholine in Heterogeneous Catalysis?

The efficacy of the morpholine moiety stems from a combination of its structural and electronic properties:

• Dual Functionality: The presence of a secondary amine (a nucleophilic and basic site) and an ether oxygen (a potential hydrogen bond acceptor or coordinating site) within a stable six-membered ring allows for diverse modes of catalytic action and interaction with substrates and supports.

• Structural Rigidity and Conformation: The chair conformation of the morpholine ring provides a predictable and rigid scaffold, which is crucial for designing catalysts with high stereoselectivity.

• Tunability: The nitrogen atom can be easily substituted, allowing for the attachment of chiral auxiliaries, linking groups for immobilization, or bulky substituents to create specific catalytic pockets.

• Enhanced Stability: The morpholine ring is generally stable under a wide range of reaction conditions, including variations in temperature and pH, contributing to the longevity and recyclability of the catalyst.[4]

This guide will delve into four key areas where these properties are harnessed: morpholine-based ionic liquids, morpholine-functionalized solid supports, morpholine-ligated metal complexes, and morpholine-based organocatalysts.

Application Area I: Morpholine-Based Ionic Liquids (ILs) as Recyclable Catalysts

Morpholinium-based ionic liquids (ILs) are gaining significant traction as green, non-volatile, and reusable catalysts and reaction media.[5] Their ionic nature facilitates easy separation from reaction products through simple filtration or extraction, a cornerstone of sustainable chemistry.[4][5] The morpholinium cation can be functionalized to impart specific catalytic properties, such as Brønsted or Lewis acidity.

Causality Behind Performance

The morpholinium IL acts as more than just a solvent. In many reactions, it actively participates in the mechanism. For instance, in the synthesis of 1,2,4-triazolidine-3-thiones, the acidic proton on a functionalized morpholinium cation can activate the aldehyde substrate, while the bulk of the IL provides a stabilizing medium for the reaction intermediates.[6] This dual role accelerates the reaction rate far beyond that of conventional acid catalysts.[5]

Protocol 1: Synthesis of a Reusable Morpholine-Based Acidic Ionic Liquid, [NBMMorph]+Br−

This protocol details the synthesis of N-butyl-N-methylmorpholinium bromide, a task-specific IL that has proven effective in various organic transformations.

Materials:

• N-methyl morpholine (1 mmol)

• N-butyl bromide (1 mmol)

• 50 mL round-bottom flask

• Sand bath with heating control

• TLC plates (silica gel)

• Filtration apparatus

Procedure:

• Combine equimolar amounts (1 mmol each) of N-methyl morpholine and N-butyl bromide in a 50 mL round-bottom flask.[4]

• Heat the reaction mixture in a sand bath to approximately 70-80°C for 5 hours.

• Monitor the reaction progress periodically using Thin Layer Chromatography (TLC).

• Upon completion (disappearance of starting materials), a semi-solid product will be formed.[4]

• Allow the flask to cool to room temperature. The resulting ionic liquid is often viscous.

• Wash the product with diethyl ether to remove any unreacted starting materials and filter.

• Store the purified IL in a sealed, amber bottle.

Self-Validation/Characterization:

• FT-IR: Confirm the formation of the quaternary ammonium salt by observing the characteristic C-N stretching frequencies and the absence of N-H bands.

• ¹H and ¹³C NMR: Confirm the structure by identifying the peaks corresponding to the N-butyl and N-methyl groups attached to the morpholine ring. The spectral data should be in accordance with the expected structure.[4]

Protocol 2: Catalytic Synthesis of 1,2,4-Triazolidine-3-thiones using [NBMMorph]+Br−

This protocol demonstrates the application of the synthesized IL in a one-pot, three-component reaction.[6]

Materials:

• Substituted aldehyde (1 mmol)

• Thiosemicarbazide (1 mmol)

• [NBMMorph]+Br− IL (10 mol%)

• Ethanol (5 mL)

• 25 mL round-bottom flask

• Magnetic stirrer

• Ice-cold water

Procedure:

• In a 25 mL round-bottom flask, dissolve the aldehyde (1 mmol) and thiosemicarbazide (1 mmol) in 5 mL of ethanol.

• Add 10 mol% of the synthesized [NBMMorph]+Br− ionic liquid to the mixture.[6]

• Stir the reaction mixture at room temperature. Monitor the reaction's completion using TLC (typical reaction times are 30-60 minutes).

• Once the reaction is complete, pour the mixture into a beaker containing ice-cold water and stir rapidly.

• The solid product will precipitate out of the solution.

• Collect the product by simple filtration. The aqueous filtrate contains the ionic liquid, which can be recovered by evaporating the water and reused for subsequent reactions.[4]

• Recrystallize the solid product from ethanol to obtain the pure 1,2,4-triazolidine-3-thione derivative.

Data Presentation: Catalyst Performance Comparison

The superiority of the morpholine-based IL is evident when compared to other common acid catalysts in the synthesis of 1,2,4-triazolidine-3-thiones.

Entry	Catalyst (20 mol%)	Time (min)	Yield (%)
1	Sulfuric Acid	120	45
2	p-TSA	90	55
3	CAN	150	40
4	[NBMMorph]+Br−	30	78
Data synthesized from catalyst screening studies.[5]

Visualization: Proposed Catalytic Mechanism

// Nodes Aldehyde [label="Aldehyde (R-CHO)"]; IL [label="[NBMMorph]+Br- (Catalyst)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Complex [label="Activated Complex\n(Aldehyde-IL)", fillcolor="#FBBC05", fontcolor="#202124"]; Thio [label="Thiosemicarbazide"]; Intermediate1 [label="Schiff Base Intermediate"]; Product [label="1,2,4-Triazolidine-3-thione", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Aldehyde -> Complex [label="Activation by H-bonding"]; IL -> Complex [color="#4285F4"]; Thio -> Intermediate1; Complex -> Intermediate1 [label="Nucleophilic Attack"]; Intermediate1 -> Product [label="Intramolecular Cyclization"]; Product -> IL [label="Catalyst Regeneration", style=dashed, color="#EA4335", dir=back];

// Rank alignment {rank=same; Aldehyde; IL; Thio;} {rank=same; Complex;} {rank=same; Intermediate1;} {rank=same; Product;} } endom Caption: Proposed mechanism for IL-catalyzed synthesis of 1,2,4-triazolidine-3-thiones.[6]

Application Area II: Morpholine-Functionalized Supports

Immobilizing catalytically active species onto solid supports is a fundamental strategy in heterogeneous catalysis. Morpholine derivatives serve as excellent linkers or even as the active catalytic sites themselves when grafted onto supports like graphene oxide (GO), silica, or polymers.[7]

Causality Behind Performance

Grafting morpholine derivatives onto a support like GO creates a powerful bifunctional acid-base catalyst.[7] The GO surface retains its acidic functional groups (carboxylic acids, hydroxyls), while the immobilized morpholine derivative provides basic nitrogen sites. This proximity of acid and base sites on a single material can synergistically catalyze reactions by simultaneously activating both the electrophilic and nucleophilic partners in a reaction, leading to enhanced efficiency under mild conditions.

Protocol 3: Synthesis of Graphene Oxide-Immobilized 2-Morpholinoethanamine (GO-mor)

This protocol describes the creation of a bifunctional acid-base nanocatalyst.[7]

Materials:

• Graphene Oxide (GO) powder

• 2-Morpholinoethanamine

• Deionized water

• Ultrasonic bath

• Round-bottom flask with reflux condenser

• Centrifuge

Procedure:

• GO Exfoliation: Disperse 100 mg of GO powder in 50 mL of deionized water. Sonicate the mixture for 1 hour to obtain a stable, homogeneous dispersion of exfoliated GO nanosheets.

• Functionalization: Transfer the GO dispersion to a round-bottom flask. Add 1.0 g of 2-morpholinoethanamine.

• Reaction: Heat the mixture to 80°C and reflux with stirring for 24 hours. The amine group of the 2-morpholinoethanamine reacts with the epoxide and other oxygen-containing groups on the GO surface.

• Purification: After cooling, centrifuge the mixture to separate the solid GO-mor catalyst.

• Washing: Wash the collected solid repeatedly with deionized water and ethanol to remove any unreacted amine. Centrifuge after each wash.

• Drying: Dry the final product in a vacuum oven at 60°C for 12 hours.

Self-Validation/Characterization:

• FT-IR: Compare the spectra of GO and GO-mor. The GO-mor spectrum should show new peaks corresponding to C-H stretching of the morpholine ring and N-H bending, confirming successful functionalization.

• TGA (Thermogravimetric Analysis): TGA will show a greater weight loss for GO-mor compared to GO, corresponding to the decomposition of the grafted organic moiety, allowing for quantification of the functionalization.

• FESEM/EDS: Field-Emission Scanning Electron Microscopy (FESEM) will reveal the morphology of the nanosheets, while Energy Dispersive X-ray Spectroscopy (EDS) will confirm the presence of nitrogen, providing elemental evidence of functionalization.[7]

Visualization: Workflow for Catalyst Synthesis and Application

Emerging Frontiers: Organocatalysis and Photocatalysis

The application of morpholine derivatives is rapidly expanding into cutting-edge areas of catalysis.

• Asymmetric Organocatalysis: Chiral ß-morpholine amino acids are being explored as organocatalysts. While morpholine-enamines are typically less nucleophilic than their pyrrolidine counterparts due to the electron-withdrawing effect of the ring oxygen, strategic substitution on the morpholine ring can overcome this.[8][9] These catalysts have shown remarkable ability to control diastereo- and enantioselectivity in 1,4-addition reactions, affording products with excellent yields and enantiomeric excess.[8] The carboxylic acid group on the catalyst is crucial, participating in the transition state to guide the stereochemical outcome.[9]

• Photocatalysis with Covalent Organic Frameworks (COFs): In a novel application, morpholine has been used as a robust linking group in the synthesis of metal-phthalocyanine covalent organic frameworks (COFs).[10] These materials exhibit remarkable activity for the photocatalytic reduction of CO₂. The morpholine linker contributes to the stability and electronic properties of the framework, facilitating the efficient separation and transport of photogenerated charge carriers, which is critical for high photocatalytic performance.[10]

Conclusion

Morpholine derivatives represent a powerful and adaptable platform for the design of next-generation heterogeneous catalysts. Their utility spans from creating recyclable ionic liquid systems and robust bifunctional solid catalysts to enabling highly selective asymmetric transformations and advanced photocatalytic processes. The ability to precisely modify the morpholine scaffold ensures that its role will continue to expand, providing solutions to challenges in green chemistry, complex molecule synthesis, and renewable energy conversion. The protocols and principles outlined in this guide serve as a foundational resource for researchers looking to harness the significant potential of this remarkable heterocyclic compound.

References

• Dige, N. C., Randive, C. S., Tamhane, O. S., Ghorpade, R. S., Kale, S. R., & Mahajan, P. G. (2023). Morpholine-Based Novel Ionic Liquid for Synthesis and Characterization of Triazolidinethiones and Their Biological Properties. Catalysis Research, 3(1), 1-13. Retrieved from [Link]

• Dige, N. C., et al. (2023). Morpholine-Based Novel Ionic Liquid for Synthesis and Characterization of Triazolidinethiones and Their Biological Properties. LIDSEN Publishing Inc. Retrieved from [Link]

• Wang, Y., et al. (2023). Morpholine-linked metal-phthalocyanine covalent organic frameworks for enhanced photocatalytic CO2 reduction. Journal of Materials Chemistry A. Royal Society of Chemistry. Retrieved from [Link]

• Dige, N. C., et al. (2023). Morpholine-Based Novel Ionic Liquid for Synthesis and Characterization of Triazolidinethiones and Their Biological Properties. ResearchGate. Retrieved from [Link]

• Maleki, A., & Ghamari, N. (2023). Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. RSC Advances. Retrieved from [Link]

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564-12649. Retrieved from [Link]

• Jain, A., & Sahu, S. K. (2024). Synthesis and SAR of morpholine and its derivatives: A review update. E3S Web of Conferences, 556, 01051. Retrieved from [Link]

• Di Mola, A., et al. (2023). Highly efficient morpholine-based organocatalysts for the 1,4-addition reaction between aldehydes and nitroolefins: an unexploited class of catalysts. Frontiers in Chemistry, 11. Retrieved from [Link]

• Di Mola, A., et al. (2023). Highly efficient morpholine-based organocatalysts for the 1,4-addition reaction between aldehydes and nitroolefins: an unexploited class of catalysts. ResearchGate. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). Morpholine – Knowledge and References. Retrieved from [Link]

• AlTamiemi, E. O., Khammas, S. J., & AlKaissi, S. S. (2016). Synthesis and Characterization of Some New Morpholine Derivatives. Baghdad Science Journal, 13(2s). Retrieved from [Link]

• Rostami, A., et al. (2023). Graphene oxide immobilized 2-morpholinoethanamine as a versatile acid–base catalyst for synthesis of some heterocyclic compounds and molecular docking study. Scientific Reports, 13(1), 17926. Retrieved from [Link]

• E3S Web of Conferences. (2024). Synthesis and SAR of morpholine and its derivatives: A review update. Retrieved from [Link]

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• 2. Synthesis and SAR of morpholine and its derivatives: A review update | E3S Web of Conferences [e3s-conferences.org]
• 3. e3s-conferences.org [e3s-conferences.org]
• 4. Catalysis Research | Morpholine-Based Novel Ionic Liquid for Synthesis and Characterization of Triazolidinethiones and Their Biological Properties [lidsen.com]
• 5. researchgate.net [researchgate.net]
• 6. lidsen.com [lidsen.com]
• 7. Graphene oxide immobilized 2-morpholinoethanamine as a versatile acid–base catalyst for synthesis of some heterocyclic compounds and molecular docking study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Highly efficient morpholine-based organocatalysts for the 1,4-addition reaction between aldehydes and nitroolefins: an unexploited class of catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Morpholine-linked metal-phthalocyanine covalent organic frameworks for enhanced photocatalytic CO2 reduction - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Purification methods for 3-(4-Morpholinylmethyl)-morpholine 2HCl (recrystallization vs HPLC)

Technical Support Center: Purification of 3-(4-Morpholinylmethyl)-morpholine 2HCl

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support guide for the purification of 3-(4-Morpholinylmethyl)-morpholine dihydrochloride (2HCl). This document provides in-depth, experience-based guidance on selecting and troubleshooting the two primary methods for purifying this highly polar, diamine salt: Recrystallization and Preparative High-Performance Liquid Chromatography (HPLC). Our goal is to move beyond simple protocols and explain the underlying principles, enabling you to make informed decisions and effectively troubleshoot challenges in your own lab.

Part 1: Method Selection - Recrystallization vs. HPLC?

Choosing the right purification method depends on your specific experimental goals, including the required purity, scale, and available resources.

Frequently Asked Questions (FAQs)

Q1: When should I choose recrystallization over HPLC?

A1: Recrystallization is generally preferred for large-scale purification (grams to kilograms) where moderate to high purity is acceptable. It is a cost-effective and scalable technique. If your crude material is already relatively pure (>90%) and the impurities have different solubility profiles, recrystallization is an excellent choice. However, it is less effective at removing impurities that are structurally very similar to the target compound.

Q2: In what scenarios is preparative HPLC the better option?

A2: Preparative HPLC is the method of choice when very high purity (>99.5%) is required, especially for small-scale applications like preparing analytical standards or purifying early-stage drug candidates.[1][2] It excels at separating complex mixtures and removing closely related impurities that co-crystallize with the product.[1] While powerful, HPLC is more expensive, less scalable, and generates more solvent waste than recrystallization.

Q3: My compound is a dihydrochloride salt. How does this affect my choice of purification method?

A3: The salt form makes the compound highly polar and generally soluble in water or alcohols, but poorly soluble in common non-polar organic solvents.[3] For recrystallization, this guides the solvent selection towards polar systems like ethanol/water or methanol.[4] For HPLC, the high polarity means that standard reversed-phase (e.g., C18) chromatography can be challenging, as the compound may have little retention and elute with the solvent front.[5][6] In this case, Hydrophilic Interaction Liquid Chromatography (HILIC) is often a more effective technique.[5][6][7][8]

Part 2: Troubleshooting Guide for Recrystallization

Recrystallization is a powerful technique, but success hinges on careful solvent selection and control of saturation.

Common Problems & Solutions (Q&A Format)

Q1: I've added a lot of hot solvent, but my compound won't fully dissolve. What's wrong?

A1: This suggests either you are using a poor solvent or you have insoluble impurities.

• Verify Solvent Choice: 3-(4-Morpholinylmethyl)-morpholine 2HCl, being a polar salt, is unlikely to dissolve in non-polar solvents like hexanes or toluene. Protic polar solvents like methanol, ethanol, or water are much better candidates.[3][4] A mixture, such as ethanol/water, often provides the ideal solubility profile.

• Perform a Hot Filtration: If you suspect insoluble impurities, dissolve the compound in a slight excess of the hot solvent and perform a hot filtration to remove the particulates before allowing the solution to cool.[9] Be quick to prevent premature crystallization in the funnel.[9]

Q2: My compound dissolved, but "oiled out" as a liquid instead of forming crystals upon cooling. How do I fix this?

A2: "Oiling out" is a common problem, especially with impure compounds or when cooling is too rapid.[9][10][11] The oil can trap impurities, defeating the purpose of recrystallization.[9][11][12]

• Causality: Oiling out occurs when the solution becomes supersaturated at a temperature above the compound's melting point (or eutectic point with the solvent), causing it to separate as a liquid phase instead of a solid crystal lattice.[11] High impurity levels can also disrupt crystal formation.[11][12]

• Solutions:

  • Slow Down Cooling: This is the most critical factor. Reheat the solution to redissolve the oil, perhaps add a small amount of additional solvent (1-5%), and allow it to cool very slowly.[10][13] Insulating the flask can help.

  • Reduce Concentration: The solution may be too concentrated. Add more solvent to the hot solution and re-cool slowly.[12]

  • Change Solvent System: Try a different solvent or solvent pair. A solvent in which the compound is slightly less soluble may promote crystallization over oiling.

  • Seeding: Add a "seed crystal" (a tiny crystal of the pure compound) to the cooled solution to provide a nucleation site for crystal growth.[10][13]

  • Scratching: Gently scratching the inside of the flask with a glass rod can create microscopic imperfections that serve as nucleation points.[9][13]

Q3: I got very few crystals back. What happened to my yield?

A3: A low yield is typically caused by using too much solvent or not cooling the solution sufficiently.[13][14][15]

• The Problem of Excess Solvent: The goal is to use the minimum amount of hot solvent to fully dissolve the compound.[15] Any excess solvent will keep more of your compound dissolved in the mother liquor even after cooling, thus reducing your isolated yield.[13][15]

• Solutions:

  • Concentrate the Solution: If you suspect too much solvent was used, you can gently heat the flask to evaporate some of the solvent and then attempt the cooling and crystallization process again.[13]

  • Ensure Adequate Cooling: After cooling to room temperature, placing the flask in an ice bath can often induce further crystallization and improve the yield, provided the compound's solubility decreases significantly at lower temperatures.

  • Check the Filtrate: If you still have the mother liquor, you can test for remaining product by evaporating a small amount. If a significant residue forms, there is more product to be recovered.

Recrystallization Workflow & Protocol

Here is a general workflow for the recrystallization of an amine hydrochloride salt.

// Connections Solvent_Test -> Dissolve; Dissolve -> Hot_Filt [label="Optional"]; Hot_Filt -> Cooling; Dissolve -> Cooling [style=dashed]; Cooling -> Ice_Bath; Ice_Bath -> Filtration; Filtration -> Wash; Wash -> Dry; Dry -> Purity_Check; } }

Caption: Workflow for Recrystallization Purification.

Step-by-Step Protocol:

• Solvent Selection: In a small test tube, test the solubility of a small amount of crude material in potential solvents (e.g., methanol, ethanol, isopropanol, water). An ideal single solvent dissolves the compound when hot but not when cold. A solvent pair (e.g., ethanol/water) can also be used, where the compound is soluble in one ("solvent") and insoluble in the other ("anti-solvent").

• Dissolution: Place the crude 3-(4-Morpholinylmethyl)-morpholine 2HCl in an Erlenmeyer flask. Add a small amount of the chosen solvent (e.g., ethanol) and heat to boiling. Continue adding the hot solvent dropwise until the solid just dissolves.[9] Using the absolute minimum amount is key for good recovery.[15]

• Cooling: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Crystal formation should begin. Slow cooling is crucial for forming pure, large crystals.[14]

• Precipitation: Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize the precipitation of the product.

• Filtration: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any residual impurities from the mother liquor.[9][15] Do not use room temperature solvent as it will redissolve some of your product.[15]

• Drying: Dry the purified crystals under a vacuum to remove all traces of solvent.

• Analysis: Confirm the purity of the recrystallized product via analytical HPLC, melting point analysis, or NMR spectroscopy.

Part 3: Troubleshooting Guide for Preparative HPLC

Preparative HPLC offers high-resolution separation but comes with its own set of challenges, particularly for highly polar compounds.

Common Problems & Solutions (Q&A Format)

Q1: My compound has poor retention and elutes at the solvent front on my C18 column. What should I do?

A1: This is a classic problem for highly polar compounds like dihydrochloride salts on traditional reversed-phase columns.[5][6]

• Causality: Reversed-phase chromatography separates compounds based on hydrophobicity. Your polar compound has very little affinity for the nonpolar C18 stationary phase and is swept through the column with the polar mobile phase.

• Solutions:

  • Switch to HILIC: Hydrophilic Interaction Liquid Chromatography (HILIC) is the preferred technique.[5][7][16] HILIC uses a polar stationary phase (like bare silica, diol, or amine) and a mobile phase with a high concentration of an organic solvent (typically acetonitrile) and a small amount of aqueous buffer.[5][6] The polar analyte is retained in the aqueous layer on the surface of the stationary phase.[6]

  • Use a Polar-Embedded Column: Some reversed-phase columns have polar groups embedded in the alkyl chains. These can provide better retention for polar analytes than standard C18 columns.

Q2: My peaks are broad or splitting. What is the cause?

A2: Broad or split peaks can stem from several issues, including column contamination, improper sample solvent, or column degradation.[17]

• Solutions:

  • Check for Column Contamination: The column may be contaminated with strongly retained impurities from previous runs.[1] Flush the column with a strong solvent.[18]

  • Match Sample Solvent: Dissolve your sample in the initial mobile phase whenever possible.[17][18] Injecting a sample in a much stronger solvent than the mobile phase can cause significant peak distortion.

  • Column Degradation: If the column is old or has been used with aggressive mobile phases (high or low pH), the stationary phase may be damaged. Replace the column.[17]

  • Guard Column: Use a guard column to protect the analytical column from particulates and strongly adsorbed contaminants.[19]

Q3: The system pressure is unexpectedly high. How can I fix this?

A3: High backpressure is usually due to a blockage in the system.

• Causality: The most common cause is the precipitation of buffer salts when switching to a mobile phase with a high organic content.[20] Clogging of in-line filters or the column inlet frit are also frequent culprits.[20]

• Troubleshooting Steps:

  • Isolate the Problem: Systematically disconnect components (starting from the detector and moving backward) to identify where the pressure drop occurs. If the pressure returns to normal after disconnecting the column, the column is the source of the blockage.[20]

  • Flush the Column: If buffer precipitation is suspected, flush the column with 100% aqueous solution (without buffer) before introducing high organic concentrations.[20] Reversing the column (if permitted by the manufacturer) and flushing can sometimes dislodge particulates from the inlet frit.[20]

  • Check Filters: Inspect and clean or replace any in-line solvent filters or guard column filters.[20]

HILIC Purification Workflow & Protocol

This workflow is designed for purifying a polar salt like 3-(4-Morpholinylmethyl)-morpholine 2HCl.

// Connections Col_Select -> Mob_Phase; Mob_Phase -> Analytical_Run; Analytical_Run -> Scale_Up; Scale_Up -> Load_Sample; Load_Sample -> Elute; Elute -> Collect; Collect -> Analyze_Frac; Analyze_Frac -> Pool; Pool -> Evaporate; Evaporate -> Final_Purity; }

Caption: Workflow for Preparative HILIC Purification.

Step-by-Step Protocol:

• Method Development (Analytical Scale):

  • Column: Select a HILIC column (e.g., bare silica).

  • Mobile Phase: A typical HILIC mobile phase consists of:

    • Solvent A: Water with a buffer (e.g., 10 mM Ammonium Acetate, pH adjusted).

    • Solvent B: Acetonitrile.

  • Gradient: Start with a high percentage of organic solvent (e.g., 95% B) and run a gradient to increase the aqueous portion (e.g., to 50% B).

  • Equilibration: HILIC requires longer equilibration times than reversed-phase. Equilibrate the column with the starting mobile phase for at least 10-15 column volumes.

• Sample Preparation: Dissolve the crude 3-(4-Morpholinylmethyl)-morpholine 2HCl in the initial mobile phase (or a solvent with slightly weaker elution strength) to avoid peak distortion.

• Scale-Up and Purification:

  • Transfer the analytical method to a preparative HILIC column of the same chemistry. Adjust flow rates and injection volumes according to the column dimensions.

  • Inject the prepared sample onto the equilibrated preparative column.

  • Run the gradient and collect fractions as the target compound elutes.

• Fraction Analysis and Product Isolation:

  • Analyze the collected fractions using analytical HPLC or TLC to identify the pure fractions.

  • Pool the pure fractions.

  • Remove the solvent via rotary evaporation (for volatile buffers like ammonium acetate) or lyophilization (freeze-drying) for non-volatile buffers.

  • Confirm the purity of the final isolated product.

Part 4: Comparative Summary

Feature	Recrystallization	Preparative HPLC (HILIC)
Primary Goal	Bulk purification, impurity removal	High-resolution separation, isolation
Typical Scale	Grams to Kilograms	Micrograms to Grams
Achievable Purity	Good to High (>98%)	Very High (>99.5%)
Cost	Low (solvents, glassware)	High (instrument, columns, solvents)
Throughput	High (batch process)	Low (serial injections)
Solvent Usage	Moderate	High
Key Challenge	Solvent selection, preventing "oiling out"	Method development, polar retention
Best For	Removing impurities with different solubility	Removing closely related isomers/impurities

References

• Problems with Recrystallisations. (n.d.). University of York, Department of Chemistry. Retrieved from [Link]

• Recrystallization. (n.d.). University of Colorado Boulder, Department of Chemistry. Retrieved from [Link]

• Oiling Out in Crystallization. (n.d.). Mettler Toledo. Retrieved from [Link]

• thetoastyone. (2013, February 3). Recrystallization (help meeeeee). Reddit. Retrieved from [Link]

• Nichols, L. (2022, April 7). 3.6F: Troubleshooting. Chemistry LibreTexts. Retrieved from [Link]

• Tips & Tricks: Recrystallization. (n.d.). University of Rochester, Department of Chemistry. Retrieved from [Link]

• HPLC troubleshooting. (n.d.). CHROMSERVIS. Retrieved from [Link]

• Principles in preparative HPLC. (n.d.). University of Warwick. Retrieved from [Link]

• Recrystallization. (n.d.). ResearchGate. Retrieved from [Link]

• Palmer, M. (2023, July 11). What can I use to purify polar reaction mixtures? Biotage. Retrieved from [Link]

• Preparative HPLC Troubleshooting Guide. (n.d.). Agilent. Retrieved from [Link]

• Why HILIC is what your polar compounds need for purification. (n.d.). Buchi.com. Retrieved from [Link]

• HILIC Purification Strategies for Flash Chromatography. (n.d.). Teledyne ISCO. Retrieved from [Link]

• 3-(4-Morpholinylmethyl)-morpholine 2HCl. (n.d.). PubChem. Retrieved from [Link]

• Marvel, C. S., & Jenkins, R. L. (1941). Methylamine Hydrochloride. Organic Syntheses, Coll. Vol. 1, p.347 (1941); Vol. 2, p.56 (1922). Retrieved from [Link]

• Troubleshooting and Performance Improvement for HPLC. (2024, May 28). Aurigene Pharmaceutical Services. Retrieved from [Link]

• • Troubleshooting for Increased Pressure. (n.d.). YMC. Retrieved from [Link]

• Purification of strong polar and basic compounds. (2023, January 7). Reddit. Retrieved from [Link]

• Olsen, B. A. (2001). Hydrophilic interaction chromatography using amino and silica columns for the determination of polar pharmaceuticals and impurities. Journal of Chromatography A, 913(1-2), 113-122. Retrieved from [Link]

• HPLC Troubleshooting. (n.d.). Sep-pal. Retrieved from [Link]

• Li, Y., & Huang, X. (2006). Hydrophilic interaction chromatography and its applications in the separation of basic drugs. Chinese Journal of Chromatography, 24(5), 441-445. Retrieved from [Link]

• Recrystallization and Acid/Base Extraction - The Basics. (n.d.). Erowid. Retrieved from [Link]

• Separations of highly polar compounds generally require ion-paring reagents in reversed-phase mode. (n.d.). GL Sciences. Retrieved from [Link]

• Morpholine. (n.d.). Merck Index. Retrieved from [Link]

• Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. (2025, June 18). Waters Blog. Retrieved from [Link]

• Morpholine. (n.d.). Wikipedia. Retrieved from [Link]

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• 2. Prep LC 101: Scaling up with Preparative HPLC [thermofisher.com]
• 3. designer-drug.com [designer-drug.com]
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• 5. biotage.com [biotage.com]
• 6. Why HILIC is what your polar compounds need for purification | Buchi.com [buchi.com]
• 7. Hydrophilic interaction chromatography using amino and silica columns for the determination of polar pharmaceuticals and impurities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
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• 16. teledynelabs.com [teledynelabs.com]
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• 18. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 19. lcms.cz [lcms.cz]
• 20. nacalai.com [nacalai.com]

Technical Support Center: Resolving pH Stability Issues with Morpholine Hydrochloride Salts

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address pH stability issues encountered when working with morpholine hydrochloride salts in your experiments.

Introduction to Morpholine Buffers

Morpholine is a versatile organic compound used in a variety of applications, including as a corrosion inhibitor, emulsifier, and importantly for researchers, as a buffering agent. When treated with hydrochloric acid, it forms the salt morpholine hydrochloride, which is often used in the preparation of buffer solutions. Morpholine-based buffers, such as MOPS (3-(N-morpholino)propanesulfonic acid), are valued in biological and biochemical research for their ability to maintain a stable pH environment. However, like all buffer systems, their effectiveness is dependent on proper preparation and handling. This guide will walk you through common challenges and their solutions.

Frequently Asked Questions (FAQs)

Q1: My morpholine hydrochloride buffer's pH is drifting over time. What are the likely causes?

Several factors can contribute to a gradual shift in the pH of your buffer solution. The most common culprits are temperature fluctuations, CO2 absorption from the atmosphere, and potential microbial contamination.

• Temperature: The pKa of morpholine-based buffers is temperature-dependent. For instance, the pKa of MOPS decreases by approximately -0.011 to -0.014 pH units for every 1°C increase in temperature. If you prepare your buffer at room temperature and then use it in an experiment at a different temperature (e.g., in a cold room at 4°C or a heated incubator at 37°C), you can expect a significant pH shift.

• CO2 Absorption: Morpholine is a secondary amine and its solutions are slightly basic. Basic solutions can absorb atmospheric carbon dioxide (CO2), which then forms carbonic acid in the solution, leading to a decrease in pH. This is a more significant issue for buffers with a pH above 7.

• Microbial Growth: If not prepared with sterile water and stored properly, buffer solutions can support microbial growth. Bacterial or fungal metabolism can produce acidic or basic byproducts that will alter the pH of your buffer.

Q2: I prepared a morpholine hydrochloride buffer at 25°C to a pH of 7.4. When I used it in my experiment at 37°C, my results were inconsistent. Why?

This is a classic example of the temperature-dependent nature of buffer pKa. As the temperature of your experiment increased from 25°C to 37°C, the pKa of the morpholine buffer decreased, causing the pH of your solution to become more acidic. This pH shift can significantly impact pH-sensitive biological molecules and enzymatic reactions, leading to unreliable and irreproducible results.

Troubleshooting Protocol: Always adjust the final pH of your buffer at the temperature at which the experiment will be conducted.

Q3: Can I autoclave my morpholine hydrochloride buffer to sterilize it?

It is generally not recommended to autoclave morpholine-based buffers, especially if they contain other organic compounds like glucose. Autoclaving can lead to the degradation of the buffer, potentially causing a yellowing of the solution and altering its pH. The preferred method for sterilizing morpholine hydrochloride buffers is filtration through a 0.22 µm filter.

Troubleshooting Guides

Problem 1: Unexpected pH Shift After Preparation

You've meticulously prepared your morpholine hydrochloride buffer, but upon re-measuring the pH a few hours later or the next day, you find it has changed.

Workflow for Diagnosing and Resolving Unexpected pH Shifts:

Caption: Troubleshooting workflow for unexpected pH shifts.

Problem 2: Inconsistent Experimental Results with a Morpholine Hydrochloride Buffer

You are using a morpholine hydrochloride buffer in a series of experiments, but the results are not reproducible.

Causality Analysis and Solutions:

Potential Cause	Underlying Reason	Recommended Solution
Incorrect Buffer pH at Experimental Temperature	The pKa of morpholine buffers is temperature-sensitive. A buffer prepared at room temperature will have a different pH at 4°C or 37°C.	Always perform the final pH adjustment of the buffer at the temperature of your experiment.
Buffer Depletion	The buffering capacity of your solution may be insufficient to handle pH changes introduced by your experimental system (e.g., enzymatic reactions that produce or consume protons).	Increase the concentration of the buffer to enhance its buffering capacity. Ensure the working pH is within ±1 pH unit of the buffer's pKa.
Interaction with Experimental Components	Morpholine can interact with certain metal ions or other components in your assay, affecting their activity or stability.	Review the literature for known interactions between morpholine and your experimental components. Consider using an alternative buffer if incompatibilities are identified.
Batch-to-Batch Variation	Inconsistencies in the preparation of different buffer batches can lead to variability in pH and ionic strength.	Prepare a large, single batch of buffer for the entire series of experiments to ensure consistency.

Experimental Protocol: Preparation of a Temperature-Corrected Morpholine Hydrochloride Buffer

This protocol describes the preparation of a 0.1 M morpholine hydrochloride buffer with a target pH of 7.4 for an experiment to be conducted at 37°C.

Materials:

• Morpholine

• Hydrochloric Acid (HCl), 1 M

• High-purity, deionized water

• Calibrated pH meter with a temperature probe

• Stir plate and stir bar

• Water bath or incubator set to 37°C

Procedure:

• Initial Preparation: In a beaker, dissolve the appropriate amount of morpholine in approximately 80% of the final desired volume of deionized water.

• Temperature Equilibration: Place the beaker in a water bath or incubator set to 37°C. Allow the solution to equilibrate for at least 30 minutes, monitoring the temperature with the pH meter's probe.

• pH Adjustment: Once the solution has reached 37°C, begin stirring and slowly add 1 M HCl to adjust the pH to 7.4.

• Final Volume Adjustment: After reaching the target pH, transfer the solution to a volumetric flask and add deionized water (pre-warmed to 37°C) to reach the final volume.

• Sterilization (Optional): If required, sterile filter the buffer through a 0.22 µm filter.

• Storage: Store in a tightly sealed, sterile container at the appropriate temperature.

Visualization of the Temperature Correction Workflow:

Caption: Workflow for preparing a temperature-corrected buffer.

References

• What are the factors that can change the properties of MOPS Buffer? - Blog. (2025, June 2).
• effect of temperature on MOPS buffer pH - Benchchem. (n.d.).
• Roy, R. N., et al. (n.d.). Buffer standards for the physiological pH of the zwitterionic compound of 3-(N-morpholino)propanesulfonic acid (MOPS) from T = (278.15 to 328.15) K. ResearchGate.
• Roy, R. N., et al. (n.d.). Buffer standards for the physiological pH of the zwitterionic compound of 3-(N-morpholino)propanesulfonic acid (MOPS) from T = (278.15 to 328.15) K. PMC.
• Common Degradative Pathways of Morpholine, Thiomorpholine, and Piperidine by Mycobacterium aurum MO

Minimizing side reactions during alkylation of morpholine rings

Technical Support Center: Morpholine N-Alkylation Optimization Ticket ID: MOR-ALK-404 | Status: Open | Priority: High

Overview: The Morpholine Paradox

Welcome to the Morpholine Optimization Center. You are likely here because your yield is low, or your LC-MS shows a "M+R" mass corresponding to a quaternary ammonium salt.

Morpholine is a deceptive substrate. With a pKa of ~8.3, it is a moderate base and a moderate nucleophile. The oxygen atom in the 4-position exerts an inductive electron-withdrawing effect, making the nitrogen less nucleophilic than piperidine. However, once mono-alkylated, the resulting tertiary amine often becomes more nucleophilic than the starting morpholine, leading to the "runaway reaction" of quaternization (over-alkylation).

This guide provides two distinct, self-validating protocols to suppress side reactions: The Cesium Effect Protocol (Sɴ2) and The Reductive Amination Route .

Module 1: The "Cesium Effect" Protocol (Direct Sɴ2)

Best for: Primary alkyl halides, benzyl halides.

Direct alkylation with alkyl halides often leads to a mixture of mono-alkylated product, bis-alkylated quaternary salts, and elimination byproducts (alkenes). To force mono-alkylation, we utilize the Cesium Effect .[1][2]

The Mechanism: Cesium ions (

) have a large ionic radius and low charge density. In aprotic solvents like DMF, forms a "loose" ion pair with the morpholine anion (or the deprotonated intermediate), stabilizing the transition state for mono-alkylation while sterically hindering the approach of a second alkyl halide molecule, effectively suppressing quaternization.

Protocol A: Cs₂CO₃ Mediated N-Alkylation

Reagents: Morpholine (1.0 equiv), Alkyl Halide (1.1 equiv), Cs₂CO₃ (1.5 equiv), TBAI (Tetra-n-butylammonium iodide, 0.1 equiv - optional catalyst). Solvent: Anhydrous DMF or Acetonitrile (ACN).

Step	Action	Technical Rationale
1	Dry the System	Flame-dry glassware under N₂. Moisture consumes the alkyl halide via hydrolysis.
2	Solvation	Dissolve morpholine in DMF (0.2 M concentration). Add Cs₂CO₃.
3	Activation	Add TBAI (10 mol%). Stir for 15 min at RT.
4	Addition	Add Alkyl Halide dropwise over 30 mins.
5	Temperature	Heat to 60°C (only if needed).

Module 2: The Reductive Amination Route (STAB)

Best for: Secondary alkyl groups, sensitive substrates, avoiding quaternization entirely.

If your alkyl halide is prone to elimination (secondary halides) or you are seeing massive over-alkylation, stop using alkyl halides. Switch to the corresponding aldehyde or ketone.

The Mechanism: This method forms an iminium ion intermediate which is then reduced.[3][4] Since the iminium ion is positively charged, it is highly electrophilic but only transient. The reducing agent, Sodium Triacetoxyborohydride (STAB) , is mild enough that it will reduce the iminium ion but not the aldehyde/ketone. Crucially, quaternary salts cannot form because the reaction does not involve an alkylating agent that can attack the product.

Protocol B: STAB-Mediated Reductive Amination

Reagents: Morpholine (1.0 equiv), Aldehyde/Ketone (1.1 equiv), NaBH(OAc)₃ (STAB) (1.4 equiv), Acetic Acid (1.0 equiv). Solvent: 1,2-Dichloroethane (DCE) or THF.[5]

Step	Action	Technical Rationale
1	Imine Formation	Mix Morpholine and Aldehyde in DCE. Add Acetic Acid.[4][5][6] Stir 30 min.
2	Reduction	Add STAB in one portion. Stir at RT for 2-16h.
3	Quench	Add sat. NaHCO₃ until bubbling stops.
4	Extraction	Extract with DCM. Wash with brine.[5]

Why this fails (Troubleshooting):

• Issue: No reaction with ketones.

• Fix: Ketones are sterically hindered. Switch solvent to DCE (faster rate) and consider adding molecular sieves (4Å) to remove water, driving the equilibrium toward the imine.

Module 3: Visualizing the Competition

The following diagram maps the kinetic competition occurring in your flask. Your goal is to navigate the "Green Path" while blocking the "Red Paths."

Caption: Kinetic pathways in morpholine alkylation. The "Cesium Effect" and slow addition stabilize the SN2 path (Green) while suppressing E2 and Quaternization (Red).

Module 4: Troubleshooting & FAQs

Q1: I am seeing significant alkene formation (Elimination) instead of alkylation. Why?

• Root Cause: You are likely using a base that is too strong (e.g., NaH, KOtBu) or the temperature is too high. Morpholine is a secondary amine; if the alkyl halide is secondary or hindered, basicity wins over nucleophilicity.

• Fix: Switch to Protocol A (Cs₂CO₃ is a milder base). If that fails, switch to Protocol B (Reductive Amination), which completely eliminates the E2 pathway because there is no leaving group to eliminate.

Q2: My product is contaminated with ~15% dialkylated quaternary salt.

• Root Cause: The product (tertiary amine) is more nucleophilic than the starting material (secondary amine).

• Fix:

  • Stoichiometry: Use a slight excess of Morpholine (1.2 equiv) relative to the alkyl halide. It is easier to distill off unreacted morpholine (b.p. 129°C) than to separate the salt.

  • Dilution: Run the reaction more dilute (0.1 M). High concentration favors bimolecular collisions between product and alkyl halide.

Q3: Can I use NaBH₄ instead of STAB for Protocol B?

• Technical Warning: No. NaBH₄ reduces aldehydes/ketones to alcohols faster than it reduces imines. You will end up with the alcohol byproduct and unreacted morpholine. STAB is required because the electron-withdrawing acetoxy groups attenuate the hydride's reactivity, making it selective for the iminium ion.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[4] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[3][4][5][6] Studies on Direct and Indirect Reductive Amination Procedures.[6] The Journal of Organic Chemistry, 61(11), 3849-3862. Link

• Salvatore, R. N., Nagle, A. S., & Jung, K. W. (2002). Cesium effect: high chemoselectivity in direct N-alkylation of amines.[1][2] The Journal of Organic Chemistry, 67(6), 1947-1951. Link

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (Chapter 17: Nucleophilic Substitution at Saturated Carbon). Link

Sources

• 1. Cesium effect: high chemoselectivity in direct N-alkylation of amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. chemistry.mdma.ch [chemistry.mdma.ch]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Handling Corrosive Morpholine Salts

Introduction: Beyond the SDS

Morpholine salts (e.g., Morpholinium chloride , Morpholinium trifluoroacetate ) are ubiquitous in organic synthesis as buffers, catalysts, and intermediates. While often perceived as safer than their parent liquid base, these salts present a triad of specific hazards that are frequently underestimated: aggressive corrosivity (particularly to mucous membranes), extreme hygroscopicity , and the latent potential for carcinogenic nitrosamine formation .

This guide moves beyond generic safety data to address the operational realities of handling these materials in a research environment.

Part 1: Critical Safety & PPE (Pre-Experiment)

Q: The SDS lists "Corrosive," but what does that practically mean for my PPE selection?

A: Standard nitrile gloves may not be enough. While morpholine salts are solids, they hydrolyze rapidly upon contact with skin moisture or sweat, generating a localized, highly concentrated acidic or basic solution (depending on the counterion) that causes deep tissue burns.

• The "Double-Shell" Protocol (Self-Validating):

  • Inner Layer: 4 mil Nitrile (high dexterity).

  • Outer Layer: 5-8 mil Nitrile or Neoprene (chemical barrier).

  • Validation: If the outer glove becomes stiff, discolored, or tacky, it has been compromised. Change immediately.

• Respiratory Protection:

  • Solid State: If handling fine powder outside a fume hood (not recommended), a P100/HEPA particulate respirator is mandatory.

  • In Solution: If heating, use a respirator with Organic Vapor (OV) cartridges combined with particulate pre-filters.

Q: Can I use standard spill kits if I drop the solid?

A: NO. Avoid cellulosic materials (sawdust, paper towels) if the salt is an oxidizer (e.g., Morpholinium nitrate) or if it is wet.

• Why: Concentrated amines and their salts can react exothermically with cellulose, posing a fire risk.

• Correct Protocol: Use inert absorbents only (Vermiculite , Diatomaceous Earth , or Sand ).

Part 2: Handling & Weighing (Troubleshooting Clumping)

Q: My morpholinium salt clumps immediately upon opening the bottle. How do I weigh it accurately?

A: This is a classic hygroscopicity failure. Morpholine salts will absorb atmospheric moisture within seconds, altering the effective molecular weight and ruining stoichiometric precision.

Troubleshooting Guide: The "Time-to-Clump" Matrix

Humidity Level	Handling Method	Equipment Required
< 20% RH	Rapid Weighing	Analytical balance with static eliminator
20% - 50% RH	Inert Gas Blanket	Inverted funnel with N₂/Ar flow over balance pan
> 50% RH	Isolation	Glove box or Glove bag

The "Aliquot Method" (For High Humidity): Instead of weighing the solid directly for every reaction:

• Weigh the entire fresh bottle inside a glove box.

• Dissolve the entire content in a dry, compatible solvent (e.g., MeOH, DCM) to make a standardized stock solution.

• Transfer by volume rather than mass. This eliminates hygroscopic error for future experiments.

Q: Visualizing the Safe Weighing Workflow

Figure 1: Decision logic for handling hygroscopic morpholine salts to ensure stoichiometric accuracy.

Part 3: Reaction Safety (The Nitrosamine Hazard)

Q: I am reacting morpholine salts in the presence of sodium nitrite. Is this safe?

A: STOP IMMEDIATELY. This is a high-risk scenario for generating N-Nitrosomorpholine (NMOR) , a potent carcinogen (Group 2B).

• The Mechanism: Secondary amines (Morpholine) + Nitrosating Agent (Nitrite, Nitrous Acid, NOx) → N-Nitrosamine.

• The "Hidden" Sources:

  • Reagents: Sodium Nitrite, t-Butyl Nitrite, Isoamyl Nitrite.

  • Solvents: Degraded Chloroform or Dichloromethane (can contain trace phosgene/HCl, promoting reaction).

  • Atmosphere: High NOx levels in urban lab air (rare but possible).

Safe Protocol (If Nitrosation is NOT the goal):

• Scavengers: Add Ascorbic Acid (Vitamin C) or Alpha-Tocopherol to the reaction mixture. These compete for the nitrosating agent.

• pH Control: Nitrosation is fastest at acidic pH (pH 3-4). Keeping the reaction basic can reduce the rate (though not eliminate it).

Q: Visualizing the Nitrosamine Risk Pathway

Figure 2: Pathway of carcinogenic N-Nitrosomorpholine formation and mitigation via scavengers.

Part 4: Emergency Response & Waste Disposal

Q: I spilled morpholinium chloride on my arm. It burns. Should I use vinegar to neutralize it?

A: NEVER neutralize a chemical burn. Neutralization releases heat (exothermic reaction), which will cook the tissue and deepen the burn.

Correct First Aid Protocol:

• Flush: Immediately irrigate with tepid water for 15 minutes minimum .

• Remove: Cut off contaminated clothing/gloves while flushing. Do not pull clothing over the head (protects the eyes).

• Medical: Seek medical attention. Eye exposures require immediate transport to an ER.

Q: How do I dispose of morpholine salt waste?

A: Segregation is key due to the nitrosamine potential.

• Do NOT mix with oxidizing agents (Nitrates, Chromates, Permanganates) in the waste stream.

• Labeling: Clearly label as "Corrosive - Amine Salt."

• Nitrosamine Suspects: If the waste stream also contains nitrites or metal nitrates, it must be segregated as "Potential Carcinogen/Nitrosamine Waste" and handled by a specialized hazardous waste contractor.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 8083, Morpholine. PubChem. Available at: [Link]

• International Agency for Research on Cancer (IARC). Morpholine and N-Nitrosomorpholine. IARC Monographs on the Evaluation of Carcinogenic Risks to Humans. Available at: [Link]

• Occupational Safety and Health Administration (OSHA). Occupational Chemical Database: Morpholine. United States Department of Labor. Available at: [Link]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Validation of LC-MS Methods for Detecting Morpholine Impurities

Introduction: The Imperative for Rigorous Morpholine Impurity Analysis

In pharmaceutical development and manufacturing, the control of impurities is not merely a regulatory hurdle; it is a fundamental aspect of patient safety. Morpholine, a versatile organic compound used as a building block or a pH modifier, can persist as a process-related impurity in active pharmaceutical ingredients (APIs) and finished drug products.[1] Due to its potential toxicity and the stringent limits imposed on such impurities by global regulatory bodies, the development and validation of sensitive, specific, and reliable analytical methods are paramount.[2][3]

Liquid Chromatography coupled with Mass Spectrometry (LC-MS) has emerged as the gold standard for this task. Its inherent selectivity and sensitivity make it ideal for detecting trace-level impurities in complex sample matrices. However, an LC-MS method is only as reliable as its validation. A poorly validated method can yield inaccurate results, leading to the rejection of safe batches or, more critically, the release of unsafe products.

This guide provides an in-depth comparison of the essential validation parameters for LC-MS methods tailored for morpholine quantification. It moves beyond a simple checklist, delving into the scientific rationale behind each validation experiment. The protocols described herein are designed to be self-validating systems, ensuring that the method is not only fit for its intended purpose but also robust enough for routine use in a quality control environment. This approach is grounded in the principles outlined by the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the European Medicines Agency (EMA).[4][5][6][7]

Chapter 1: Foundational Elements - The Analytical Procedure

Before validation can commence, the analytical method itself must be optimized. The primary challenge in morpholine analysis is its polar nature, which often results in poor retention on traditional C18 reversed-phase columns.[8] Therefore, alternative chromatographic strategies are necessary.

• Hydrophilic Interaction Liquid Chromatography (HILIC): This is often the most effective approach. HILIC columns use a polar stationary phase with a largely organic mobile phase, providing excellent retention for polar analytes like morpholine.[9]

• Mixed-Mode Chromatography: These columns offer multiple retention mechanisms, such as reversed-phase and cation-exchange, which can be effective for separating polar bases.[10]

• Derivatization: While less common with the sensitivity of modern MS detectors, derivatization can be used to make morpholine less polar and more amenable to reversed-phase chromatography or to enhance ionization efficiency.[11]

For detection, tandem mass spectrometry (MS/MS) is the preferred technique due to its superior selectivity and sensitivity.[12][13][14] Operating in Multiple Reaction Monitoring (MRM) mode allows for the specific detection of morpholine even at trace levels, minimizing interference from the drug substance and other matrix components.[15]

Illustrative LC-MS/MS Conditions for Morpholine Analysis

Parameter	Recommended Setting	Rationale
LC Column	HILIC (e.g., Amide, Silica)	Provides necessary retention for the highly polar morpholine molecule.[9]
Mobile Phase A	10 mM Ammonium Formate in Water, pH 3.5	Provides ions for ESI and a suitable pH for morpholine protonation.
Mobile Phase B	Acetonitrile	Strong solvent in HILIC mode.
Gradient	Start at 95% B, decrease to 40% B	Elutes morpholine from the HILIC column with good peak shape.
Flow Rate	0.4 mL/min	Typical for analytical scale columns, ensuring efficient separation.
Column Temp.	40 °C	Enhances reproducibility of retention time.
Ionization Mode	Electrospray Ionization (ESI), Positive	Morpholine is a secondary amine that readily protonates to form a positive ion.
MS/MS Transition	Q1: m/z 88.1 → Q3: m/z 58.1	Precursor ion [M+H]⁺ for morpholine and a stable, characteristic product ion.

Chapter 2: The Validation Workflow - A Systematic Approach

Method validation is a structured process to demonstrate that the analytical procedure is suitable for its intended purpose.[7] The following diagram illustrates the logical flow of validation experiments.

Caption: Logical workflow for LC-MS method validation.

Chapter 3: Core Validation Parameters

The validation process involves a series of experiments, each designed to test a specific performance characteristic of the method.[16][17]

Specificity / Selectivity

Expertise & Experience: Specificity is the cornerstone of any impurity method. It provides documented proof that the analytical signal belongs exclusively to the analyte of interest (morpholine). In a complex drug product matrix, excipients, degradants, or the API itself could potentially interfere. For an MS/MS method, specificity is inherently high, but it must be experimentally verified. A lack of specificity can be compensated for by using multiple analytical procedures in some cases.[18]

Experimental Protocol:

• Prepare Samples:

  • Blank: Prepare a sample solution using the diluent only.

  • Placebo: Prepare a sample containing all drug product excipients, but no API or morpholine.

  • API Sample: Prepare a sample containing only the API at its nominal concentration.

  • Spiked Sample: Prepare a placebo sample spiked with morpholine at the Limit of Quantitation (LOQ) level.

• Analysis: Inject each sample into the LC-MS system.

• Evaluation:

  • Examine the chromatograms of the blank, placebo, and API samples at the retention time of morpholine.

  • There should be no significant signal (typically <20% of the LOQ response) at the expected retention time in these samples.

  • The spiked sample must show a clear, identifiable peak for morpholine, confirming the method's ability to detect it in the matrix.

Linearity and Range

Expertise & Experience: Linearity demonstrates a proportional relationship between the concentration of the analyte and the instrument's response over a defined range. This is crucial for accurate quantification. The range must encompass the expected levels of the impurity, typically from the LOQ up to 120% or 150% of the specification limit.

Experimental Protocol:

• Prepare Standards: Prepare a series of at least five calibration standards by diluting a morpholine stock solution. The concentration range should span from the LOQ to 150% of the target impurity limit (e.g., if the limit is 10 ppm, the range could be 1 ppm to 15 ppm).

• Analysis: Inject each standard in triplicate.

• Evaluation:

  • Plot the average peak area against the concentration.

  • Perform a linear regression analysis.

  • The correlation coefficient (R²) should be ≥ 0.99. Some guidelines suggest ≥ 0.999 for trace analysis.[11][19]

  • Visually inspect the plot for any deviation from linearity.

Data Presentation:

Concentration (ng/mL)	Peak Area (Rep 1)	Peak Area (Rep 2)	Peak Area (Rep 3)	Mean Peak Area
1.0 (LOQ)	5,150	5,300	5,220	5,223
5.0	25,800	26,100	25,950	25,950
10.0	51,900	52,300	52,100	52,100
12.5	65,100	64,800	65,400	65,100
15.0	78,200	77,900	78,500	78,200
Linear Regression	R² = 0.9998

Accuracy

Expertise & Experience: Accuracy refers to the closeness of the measured value to the true value.[16] It is typically assessed through recovery studies by spiking a known amount of the analyte into the sample matrix (placebo). This experiment directly challenges the method's ability to overcome matrix effects and provide a truthful result. For impurity analysis, accuracy should be assessed at a minimum of three concentration levels across the specified range.[18]

Experimental Protocol:

• Prepare Spiked Samples: Prepare placebo samples in triplicate at three different concentrations (e.g., LOQ, 100% of specification limit, and 150% of specification limit).

• Analysis: Analyze the spiked samples and determine the concentration of morpholine using the calibration curve.

• Evaluation: Calculate the percent recovery for each sample using the formula: (Measured Concentration / Spiked Concentration) * 100.

  • The acceptance criterion for recovery is typically within 80-120% for trace impurity analysis.

Data Presentation:

Spiked Level	Spiked Conc. (ng/mL)	Measured Conc. (ng/mL)	Recovery (%)
LOQ	1.0	0.95	95.0
100% Limit	10.0	10.2	102.0
150% Limit	15.0	14.7	98.0
Mean Recovery	98.3

Precision

Expertise & Experience: Precision expresses the closeness of agreement among a series of measurements from the same homogeneous sample. It is evaluated at two levels:

• Repeatability (Intra-assay precision): Assesses precision over a short interval with the same analyst and instrument.

• Intermediate Precision: Assesses variability within the same laboratory but on different days, with different analysts, or on different equipment. This demonstrates the method's ruggedness in a real-world lab environment.[17]

Experimental Protocol:

• Repeatability:

  • Prepare six individual samples by spiking the placebo at 100% of the specification limit.

  • Analyze all six samples on the same day with the same instrument and analyst.

• Intermediate Precision:

  • Have a second analyst repeat the repeatability experiment on a different day or using a different LC-MS system.

• Evaluation:

  • Calculate the Relative Standard Deviation (RSD) of the results for both repeatability and intermediate precision.

  • The acceptance criterion for RSD is typically ≤15% for trace analysis.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Expertise & Experience:

• LOD: The lowest amount of analyte that can be detected but not necessarily quantitated with acceptable accuracy and precision.[16]

• LOQ: The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.[12][14] The LOQ is the most critical sensitivity parameter for an impurity method.

Experimental Protocol (Signal-to-Noise Approach):

• Prepare Low-Level Samples: Prepare a series of increasingly dilute solutions of morpholine spiked into the placebo.

• Analysis: Inject the samples and determine the signal-to-noise (S/N) ratio for each.

• Evaluation:

  • The LOD is the concentration that yields an S/N ratio of approximately 3:1.

  • The LOQ is the concentration that yields an S/N ratio of approximately 10:1.[11]

  • The determined LOQ must be verified by preparing and analyzing samples at this concentration to confirm that the precision and accuracy criteria are met.

Robustness

Expertise & Experience: Robustness testing demonstrates the reliability of a method with respect to deliberate variations in its parameters.[18] This is a critical development exercise that ensures the method will not fail due to minor, everyday fluctuations in operating conditions. It is typically evaluated during method development.[15]

Caption: Key parameters to vary during robustness testing.

Experimental Protocol:

• Define Variations: Identify critical method parameters (e.g., mobile phase pH, column temperature, flow rate).

• Systematic Variation: Analyze a sample while systematically varying each parameter (one at a time) to its upper and lower limits.

• Evaluation: Assess the impact on retention time, peak area, and peak shape. The results should not significantly deviate from the nominal conditions, and system suitability criteria should still be met.

Conclusion: A Foundation of Trust

The validation of an LC-MS method for morpholine impurities is an exhaustive but essential process. It transforms an analytical procedure into a reliable, validated method that can be defended to regulatory agencies and trusted for routine quality control. By understanding the scientific principles behind each validation parameter—from the foundational requirement of specificity to the real-world challenge of robustness—researchers and drug development professionals can ensure the integrity of their data. This guide provides a framework for establishing a method that is not only scientifically sound but also serves the ultimate goal of ensuring patient safety and product quality.

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• U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Retrieved from [Link]

• International Council for Harmonisation. (n.d.). Quality Guidelines. Retrieved from [Link]

• BioPharm International. (2024). FDA Releases Guidance on Analytical Procedures. Retrieved from [Link]

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• Perpusnas. (2025). ICH Q2 R1: Mastering Analytical Method Validation. Retrieved from [Link]

• European Bioanalysis Forum. (n.d.). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. Retrieved from [Link]

• Ovid. (n.d.). European Medicines Agency guideline on bioanalytical method validation: what more is there to say?. Retrieved from [Link]

• Lin, H. Y., et al. (2020). Development and Validation of LC-MS/MS for Analyzing Potential Genotoxic Impurities in Pantoprazole Starting Materials. PMC. Retrieved from [Link]

• Archives of Case Reports. (n.d.). Characterization of Genotoxic Impurities with LC-QTOF and RP-HPLC Methods, Including Different Swab Methods in Cleaning Validation. Retrieved from [Link]

• Rasayan Journal of Chemistry. (n.d.). DEVELOPMENT AND VALIDATION OF CHROMATOGRAPHIC METHODS BY LC-MS/MS FOR THE DETERMINATION OF PROCESS RELATED GENOTOXIC IMPURITIES. Retrieved from [Link]

• MDPI. (n.d.). Quantitative Determination of Four Potential Genotoxic Impurities in the Active Pharmaceutical Ingredients in TSD-1 Using UPLC-MS/MS. Retrieved from [Link]

• SciSpace. (2020). Development and Validation of LC-MS/MS for Analyzing Potential Genotoxic Impurities in Pantoprazole Starting Materials. Retrieved from [Link]

• Cao, M., et al. (2018). Development of a Method for Rapid Determination of Morpholine in Juices and Drugs by Gas Chromatography-Mass Spectrometry. PMC. Retrieved from [Link]

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• ResearchGate. (2025). Optimization And Validation Of Analytical Methods For Trace Metal Analysis In Heavy Crude Oils By Flame Atomic Absorption Spectrophotometry. Retrieved from [Link]

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• Sohn, O. S., et al. (1982). Separation of morpholine and some of its metabolites by high-performance liquid chromatography. PubMed. Retrieved from [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of 3-(4-Morpholinylmethyl)-morpholine 2HCl

Introduction: A Proactive Approach to Laboratory Safety

In the fast-paced environment of drug discovery and chemical research, the lifecycle of a chemical reagent extends far beyond its use on the bench. Proper disposal is not merely a regulatory hurdle; it is a critical component of a robust safety culture and responsible environmental stewardship. This guide provides a detailed, procedural framework for the safe disposal of 3-(4-Morpholinylmethyl)-morpholine dihydrochloride (CAS No. 13346-06-2).

While specific safety data for this exact dihydrochloride salt is limited, its structure is derived from morpholine, a well-characterized heterocyclic amine[1][2]. Therefore, this document synthesizes established protocols for morpholine and its derivatives to provide a comprehensive and cautious approach. Crucially, this guide is intended to supplement, not replace, the specific Safety Data Sheet (SDS) provided by your supplier and your institution's official waste management policies. Always consult your Environmental Health & Safety (EHS) office for final guidance.

Section 1: Hazard Profile and Core Safety Principles

Understanding the inherent risks of a compound is the foundation of its safe handling and disposal. The structure of 3-(4-Morpholinylmethyl)-morpholine 2HCl contains two morpholine rings. Morpholine itself is classified as a flammable liquid that is corrosive, toxic, and harmful upon contact, inhalation, or ingestion[3][4][5][6][7]. Although this compound is a dihydrochloride salt—making it a solid and less flammable—the underlying hazards associated with the morpholine moiety must be respected.

The primary risks stem from its potential corrosivity and toxicity. Morpholine and its derivatives are destructive to the tissues of mucous membranes, the upper respiratory tract, eyes, and skin[8].

Hazard Category	Description & Rationale	Primary Incompatibilities
Corrosivity (Inferred)	Like its parent compound, it is expected to be corrosive and can cause severe skin burns and eye damage[3][4][6][9]. The hydrochloride salt form may present as an acidic irritant in aqueous solution.	Strong Oxidizing Agents[10][11]
Acute Toxicity (Inferred)	Harmful if swallowed and toxic in contact with skin or if inhaled[5][6][7]. Accidental ingestion may cause chemical burns within the gastrointestinal tract[3].	Strong Reducing Agents (e.g., hydrides)[9]
Environmental Hazard	Should not be released into the environment or flushed down the drain[4][10][12]. Morpholine derivatives can be harmful to aquatic life[6][13].	Acids, Anhydrides, Acid Halides[9]

Section 2: Personal Protective Equipment (PPE) Protocol

A proactive defense is the best safety measure. Before handling the compound for disposal, ensure the following PPE is worn:

• Eye Protection: ANSI Z87.1-compliant safety glasses with side shields are mandatory. For handling larger quantities or spill cleanup, switch to chemical splash goggles[7][10]. Rationale: This protects against splashes that could cause severe and potentially permanent eye damage[3][4][12].

• Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, are required. Always inspect gloves for tears or holes before use and dispose of them immediately after handling the chemical[8]. Rationale: Morpholine is toxic in contact with skin and can cause severe burns[5][6].

• Body Protection: A standard laboratory coat is required. For significant handling operations, a chemically resistant apron or suit should be considered[8]. Rationale: Protects skin and personal clothing from contamination.

• Respiratory Protection: All handling of the solid compound and preparation for disposal should be conducted within a certified chemical fume hood to prevent inhalation of dust or aerosols[10][13]. Rationale: Inhalation of morpholine derivatives can be toxic and destructive to the respiratory tract[8].

Section 3: Step-by-Step Disposal Procedures

Disposal is not a single action but a systematic process. Follow the appropriate procedure below based on the nature of the waste.

Procedure A: Disposal of Unused or Expired Pure Compound

This procedure applies to the original reagent in its container.

• Do NOT Open the Container: If the material is expired or no longer needed, it is best to dispose of it in its original, sealed container.

• Labeling for Disposal: Affix a hazardous waste tag, provided by your institution's EHS department, to the container.

• Complete the Tag: Clearly write the full chemical name: "3-(4-Morpholinylmethyl)-morpholine dihydrochloride," the CAS number (13346-06-2), and the estimated quantity.

• Segregate for Pickup: Place the labeled container in your laboratory's designated hazardous waste accumulation area. Ensure it is segregated from incompatible materials, particularly strong oxidizing agents[10][11].

• Arrange for Disposal: Follow your institutional procedures to schedule a pickup by trained EHS personnel or a licensed hazardous waste contractor. The ultimate disposal method will likely be incineration at a permitted facility[8].

Procedure B: Disposal of Contaminated Labware and Debris

This applies to items like pipette tips, weigh boats, contaminated gloves, and paper towels.

• Waste Segregation: Designate a specific, robust container for solid hazardous waste. A high-density polyethylene (HDPE) container with a secure lid is recommended[14].

• Collection: Place all contaminated solid waste directly into this designated container. Do not mix with non-hazardous trash.

• Labeling: Label the container clearly as "Hazardous Waste." List the chemical contaminant: "Contains 3-(4-Morpholinylmethyl)-morpholine dihydrochloride."

• Closure and Storage: Keep the container sealed when not in use. Store it in a satellite accumulation area within the lab, away from drains and incompatible chemicals.

• Final Disposal: Once the container is full, complete a hazardous waste tag and arrange for pickup as described in Procedure A.

Procedure C: Management of Spills and Cleanup

In the event of a spill, immediate and correct action is crucial to prevent exposure and environmental contamination.

• Alert and Evacuate: Alert personnel in the immediate area. If the spill is large or in a poorly ventilated space, evacuate the area.

• Control Access: Restrict access to the spill area.

• Assess and Assemble: Ensure you are wearing the appropriate PPE (Section 2), including respiratory protection if handling a powder outside of a fume hood.

• Containment: For solid spills, gently cover the material with an inert absorbent material like vermiculite, dry sand, or earth to prevent it from becoming airborne[10][12]. DO NOT use combustible materials like paper towels to absorb the bulk of a spill.

• Collection: Using non-sparking tools, carefully sweep or scoop the absorbed material into a designated hazardous waste container[3][12].

• Decontamination: Wipe the spill area with a cloth dampened with a suitable solvent (consult your SDS or EHS office), followed by soap and water. All cleaning materials must be disposed of as hazardous waste.

• Disposal: Seal, label, and dispose of the container of spill debris as outlined in Procedure B. Do not wash any spilled material into a sewer or drain[12].

Section 4: Waste Stream Management and Decision Workflow

Properly managing waste from the point of generation is key to a safe and compliant laboratory. The following diagram illustrates the decision-making process for segregating waste contaminated with 3-(4-Morpholinylmethyl)-morpholine 2HCl.

Caption: Waste Disposal Decision Workflow for 3-(4-Morpholinylmethyl)-morpholine 2HCl.

Conclusion

The responsible disposal of 3-(4-Morpholinylmethyl)-morpholine dihydrochloride is a non-negotiable aspect of laboratory safety and compliance. By treating this compound with the caution afforded to its hazardous parent, morpholine, researchers can effectively mitigate risks. Adherence to the principles of hazard assessment, proper PPE utilization, and systematic waste segregation is paramount. Always remember that local regulations and your institution's EHS department are the ultimate authorities on chemical waste disposal.

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• Global Substance Registration System. MORPHOLINE.
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A Comprehensive Guide to the Safe Handling of 3-(4-Morpholinylmethyl)-morpholine 2HCl

For researchers, scientists, and drug development professionals, the integrity of your work and your personal safety are paramount. This guide provides essential, immediate safety and logistical information for handling 3-(4-Morpholinylmethyl)-morpholine dihydrochloride. In the absence of a specific Safety Data Sheet (SDS) for this exact compound, this document synthesizes data from structurally analogous morpholine derivatives to establish a robust framework for its safe use and disposal. The procedural guidance herein is designed to empower you with the knowledge to manage this chemical responsibly, ensuring a secure laboratory environment.

Hazard Analysis: Understanding the Risks of Morpholine Derivatives

Due to the lack of specific toxicological data for 3-(4-Morpholinylmethyl)-morpholine 2HCl, a conservative approach is warranted, treating it with the same level of caution as other hazardous morpholine compounds. Morpholine and its derivatives are recognized as hazardous materials with multiple risk factors.[1][2] They are often classified as flammable liquids that can cause severe skin burns, eye damage, and respiratory irritation.[1][3][4][5] Inhalation or skin contact can be toxic.[4][5][6]

Key Hazard Considerations:

• Corrosivity: Capable of causing severe burns to skin and eyes upon contact.[3][4][5]

• Toxicity: Can be harmful if swallowed and toxic in contact with skin or if inhaled.[4][5][6]

• Flammability: Morpholine compounds are often flammable liquids and vapors.[1][4][5][7]

• Irritation: Can cause irritation to the nose, throat, and respiratory system.[3][8]

Personal Protective Equipment (PPE): Your First Line of Defense

A comprehensive personal protective equipment strategy is non-negotiable when handling 3-(4-Morpholinylmethyl)-morpholine 2HCl. The following table outlines the minimum required PPE, with the rationale rooted in the known hazards of morpholine derivatives.

Protection Type	Equipment/Measure	Specification and Rationale
Eye and Face Protection	Safety Goggles and Face Shield	Wear tightly-sealed safety goggles that comply with OSHA 29 CFR 1910.133 or European Standard EN166. A full-face shield is mandatory to protect against splashes.[1]
Hand Protection	Chemical-Resistant Gloves	Use nitrile, neoprene, or PVC gloves.[9][10] Always inspect gloves for signs of degradation or puncture before use.[9]
Skin and Body Protection	Chemical-Resistant Lab Coat or Apron	A lab coat or apron made of a chemical-resistant material is required to protect against skin contact.[6][9]
Respiratory Protection	Fume Hood or Respirator	All handling of this compound should be conducted in a certified chemical fume hood to minimize inhalation exposure.[2][6] If a fume hood is not available, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[8][11]

Operational Plan: From Handling to Disposal

A systematic approach to handling and disposal is critical for mitigating risks. The following workflow provides a step-by-step guide for the safe management of 3-(4-Morpholinylmethyl)-morpholine 2HCl in the laboratory.

Engineering Controls and Safe Handling

Proper engineering controls are fundamental to creating a safe working environment.

• Ventilation: Always work in a well-ventilated area, with a chemical fume hood being the preferred primary engineering control.[2][6]

• Emergency Equipment: Ensure that a safety shower and eyewash station are readily accessible and in close proximity to the workstation.[2]

• Ignition Sources: Keep the compound away from heat, sparks, open flames, and other ignition sources.[7][12][13][14] Use explosion-proof electrical and ventilating equipment.[2][7][12]

• Static Discharge: Ground and bond containers and receiving equipment to prevent the buildup of static electricity.[2][7][12]

Step-by-Step Handling Protocol

• Preparation: Before handling, ensure all necessary PPE is donned correctly and that the fume hood is functioning properly.

• Dispensing: When transferring the chemical, use only non-sparking tools.[7][11][12]

• Containment: Keep the container tightly closed when not in use and store it in a cool, dry, and well-ventilated area.[6][10][11][13]

• Hygiene: Do not eat, drink, or smoke in the work area.[11][12][13] Wash hands thoroughly after handling.[12][13]

Spill Management

In the event of a spill, immediate and appropriate action is crucial.

• Evacuate: Restrict access to the spill area to essential personnel wearing appropriate PPE.[15]

• Ventilate: Ensure the area is well-ventilated.[15]

• Absorb: For liquid spills, absorb with an inert material such as vermiculite, dry sand, or earth.[7][15] Do not use combustible materials.

• Collect: Use non-sparking tools to collect the absorbed material and place it in a sealed container for disposal.[11][15]

Disposal Plan

The disposal of 3-(4-Morpholinylmethyl)-morpholine 2HCl and its containers must be handled as hazardous waste.

• Consult EHS: Always consult with your institution's Environmental Health and Safety (EHS) department for specific disposal guidelines.[16]

• Waste Containers: Place waste in a properly labeled, sealed, non-halogenated solvent disposal container.[15]

• Regulations: Dispose of the contents and container in accordance with all local, regional, national, and international regulations.[10][12][15]

Emergency Procedures: Be Prepared

In case of accidental exposure, immediate first aid is critical.

Exposure Route	First Aid Measures
Eye Contact	Immediately flush eyes with plenty of water for at least 15-30 minutes, occasionally lifting the upper and lower eyelids.[3][8] Seek immediate medical attention.[3][8]
Skin Contact	Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes.[8] Seek immediate medical attention.[8]
Inhalation	Move the exposed person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration.[3][8] Seek immediate medical attention.[3][8]
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.[11] Seek immediate medical attention.[8][11]

Visualizing the Workflow for Safe Handling

The following diagram illustrates the critical steps for the safe handling of 3-(4-Morpholinylmethyl)-morpholine 2HCl.

Caption: A flowchart outlining the key stages of safe handling, from preparation to disposal.

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